Ethyl(prop-2-YN-1-YL)propylamine

Core Science & Biosynthesis

The Propargylamine Privileged Scaffold: A Technical Guide to Unlocking its Diverse Biological Activities

Abstract

The N-alkyl propargylamine moiety is a versatile and highly valued privileged scaffold in medicinal chemistry, underpinning the biological activity of a diverse range of therapeutic agents. Its unique electronic and steric properties, conferred by the electron-rich triple bond, allow for critical interactions with a variety of biological targets. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the multifaceted biological activities of N-alkyl propargylamine derivatives. We will delve into their well-established role as irreversible monoamine oxidase (MAO) inhibitors for the treatment of neurodegenerative diseases, their emerging potential as anticancer agents, and the underlying molecular mechanisms driving these effects. This guide will further provide detailed, field-proven experimental protocols for the synthesis and biological evaluation of these compounds, ensuring scientific integrity and reproducibility.

Introduction: The Propargylamine Moiety - A Gateway to Biological Activity

The propargylamine functional group, characterized by an amino group attached to a propargyl group (HC≡C-CH₂-), is a key pharmacophore in numerous biologically active molecules.[1][2] Its rigid structure and the nucleophilic nature of the terminal alkyne allow for covalent bond formation with enzymatic targets, often leading to irreversible inhibition.[3] This unique reactivity has been successfully exploited in the design of drugs targeting enzymes involved in neurological disorders and cancer.[4] This guide will explore the key therapeutic areas where N-alkyl propargylamine derivatives have made a significant impact, focusing on the causal relationships between their chemical structure and biological function.

Neuroprotective Applications: Targeting Monoamine Oxidase B in Neurodegenerative Diseases

N-alkyl propargylamine derivatives are most famously recognized for their potent and selective irreversible inhibition of monoamine oxidase B (MAO-B).[5][6] MAO-B is a mitochondrial outer membrane enzyme responsible for the oxidative deamination of several key neurotransmitters, including dopamine.[7] In neurodegenerative conditions such as Parkinson's disease, the progressive loss of dopaminergic neurons leads to a decline in motor function. By inhibiting MAO-B, N-alkyl propargylamine-based drugs like selegiline and rasagiline increase the synaptic availability of dopamine, providing symptomatic relief.[4][8]

Beyond symptomatic treatment, these compounds exhibit significant neuroprotective effects.[8][9] The propargylamine moiety itself, independent of MAO-B inhibition, is thought to contribute to these protective mechanisms.[4] The neuroprotective actions are mediated, in part, by the prevention of mitochondrial permeability transition and the subsequent apoptotic cascade.[3][10]

Mechanism of Irreversible MAO-B Inhibition

The inhibitory action of propargylamine derivatives on MAO-B is a classic example of mechanism-based inactivation. The alkyne moiety of the inhibitor is oxidized by the flavin adenine dinucleotide (FAD) cofactor of MAO-B, forming a highly reactive intermediate. This intermediate then forms a covalent adduct with the N(5) atom of the FAD cofactor, leading to the irreversible inactivation of the enzyme.[3]

Experimental Workflow: MAO-B Inhibition Assay

This workflow outlines a typical fluorometric assay to determine the MAO-B inhibitory activity of N-alkyl propargylamine derivatives.

Caption: Workflow for MAO-B Inhibition Assay.

Signaling Pathways in Neuroprotection

The neuroprotective effects of N-alkyl propargylamine derivatives are linked to their ability to modulate apoptotic signaling pathways. Specifically, compounds like rasagiline have been shown to induce the expression of anti-apoptotic proteins such as Bcl-2.[3][10] This, in turn, prevents the release of cytochrome c from the mitochondria, a critical step in the activation of the caspase cascade that leads to programmed cell death.[3]

Signaling Pathway: Propargylamine-Mediated Neuroprotection

This diagram illustrates the proposed mechanism by which N-alkyl propargylamine derivatives exert their neuroprotective effects.

Sources

• 1. Expression of caspase-3, Bax and Bcl-2 in hippocampus of rats with diabetes and subarachnoid hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Propargylamines via Michael Addition Using Methyl Vinyl Ketone Derivatives, 1-Alkynes, and Secondary Amines Catalyzed by Copper (I) Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neuroprotection by propargylamines in Parkinson's disease: intracellular mechanism underlying the anti-apoptotic function and search for clinical markers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. Neuroprotection by propargylamines in Parkinson's disease: suppression of apoptosis and induction of prosurvival genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Ethyl(prop-2-yn-1-yl)propylamine via A³ Coupling: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The A³ (Aldehyde-Alkyne-Amine) coupling reaction represents a powerful, atom-economical method for the synthesis of propargylamines, which are crucial building blocks in medicinal chemistry and materials science.[1][2] This application note provides a detailed protocol for the synthesis of a specific propargylamine, Ethyl(prop-2-yn-1-yl)propylamine, utilizing a copper-catalyzed A³ coupling reaction. We delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and discuss critical parameters for optimization and troubleshooting. This guide is intended to be a practical resource for researchers aiming to efficiently synthesize propargylamine derivatives.

Introduction: The Power and Elegance of A³ Coupling

The synthesis of propargylamines is of significant interest due to their prevalence in biologically active compounds and their utility as versatile synthetic intermediates.[2][3] Traditional methods for their preparation often involve multiple steps, harsh reaction conditions, and the use of pre-functionalized starting materials, leading to lower overall yields and significant waste generation.[1] The advent of the A³ coupling reaction, a one-pot, three-component condensation of an aldehyde, a terminal alkyne, and an amine, has revolutionized the synthesis of these valuable molecules.[4][5]

This multicomponent reaction offers several advantages aligned with the principles of green chemistry, including high atom economy, procedural simplicity, and the ability to generate molecular complexity in a single step.[2][6] The reaction is typically catalyzed by various transition metals, with copper, gold, silver, and iron being the most common.[2][6][7] Copper catalysts, in particular, are often favored due to their low cost, high efficiency, and stability.[1]

This document focuses on the synthesis of Ethyl(prop-2-yn-1-yl)propylamine, a representative propargylamine, via a copper-catalyzed A³ coupling of propionaldehyde, propyne (in the form of propyne gas or a suitable surrogate), and ethylamine.

Mechanistic Insights: The Catalytic Cycle

The generally accepted mechanism for the copper-catalyzed A³ coupling reaction involves a catalytic cycle that efficiently brings together the three components.[1]

• Formation of Copper Acetylide: The reaction initiates with the activation of the terminal alkyne by the copper(I) catalyst. This step increases the acidity of the alkynyl proton, facilitating its removal to form a copper acetylide intermediate.[1]

• Iminium Ion Formation: Concurrently, the aldehyde and the amine undergo a condensation reaction to form an iminium ion in situ. This electrophilic species is crucial for the subsequent carbon-carbon bond formation.[1]

• Nucleophilic Attack: The copper acetylide then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion. This step forms the new carbon-carbon bond and generates the propargylamine product.[1]

• Catalyst Regeneration: Upon formation of the product, the copper(I) catalyst is regenerated, allowing it to re-enter the catalytic cycle.

Caption: Generalized catalytic cycle of the A³ coupling reaction.

Experimental Protocol: Synthesis of Ethyl(prop-2-yn-1-yl)propylamine

This protocol outlines a general procedure. Researchers should optimize conditions based on their specific laboratory setup and reagent purity.

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Propionaldehyde	C₃H₆O	58.08	0.58 g (0.72 mL)	10
Ethylamine (70% in H₂O)	C₂H₇N	45.08	0.77 g (1.1 mL)	12
Propyne	C₃H₄	40.06	Excess (bubbled)	-
Copper(I) Iodide	CuI	190.45	95 mg	0.5
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	-
Saturated aq. NaHCO₃	-	-	20 mL	-
Brine	-	-	20 mL	-
Anhydrous MgSO₄	-	-	As needed	-

Equipment:

• Three-necked round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Condenser

• Gas inlet adapter and bubbling tube

• Septa

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: Assemble a dry 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, a gas inlet adapter, and a septum. Place the flask under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst and Solvent Addition: To the flask, add copper(I) iodide (95 mg, 0.5 mmol, 5 mol%). Add 20 mL of dichloromethane (DCM) via syringe.

• Reagent Addition:

  • Add propionaldehyde (0.72 mL, 10 mmol) to the stirring suspension.

  • Add ethylamine solution (1.1 mL, 12 mmol) dropwise via syringe. A slight exotherm may be observed.

• Alkyne Introduction: Begin bubbling propyne gas through the reaction mixture at a slow, steady rate. Maintain a positive pressure of propyne.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-12 hours.

• Workup:

  • Once the reaction is complete, stop the propyne flow and quench the reaction by adding 20 mL of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is a yellowish oil. Purify the residue by column chromatography on silica gel using a mixture of n-hexane and ethyl acetate as the eluent to afford the pure Ethyl(prop-2-yn-1-yl)propylamine.

Caption: Step-by-step experimental workflow for the synthesis.

Optimization and Troubleshooting

Parameter	Consideration	Rationale & Troubleshooting
Catalyst	Copper(I) salts (CuI, CuBr) are most common. Other metals like Ag, Au, and Ir can also be used.[6]	Cu(I) is generally preferred for its cost-effectiveness. If the reaction is sluggish, consider using a more active catalyst or adding a ligand. Ensure the catalyst is not oxidized to Cu(II), which is generally less active.
Solvent	Aprotic solvents like DCM, THF, or toluene are common. Solvent-free conditions can also be employed.	The choice of solvent can influence reaction rates and solubility. For sluggish reactions, a change of solvent may be beneficial. Solvent-free conditions are a greener alternative but may require higher temperatures.[8]
Temperature	Most A³ couplings proceed at room temperature. Gentle heating may be required for less reactive substrates.	If the reaction does not proceed at room temperature, heating to 40-80°C can increase the rate. However, be mindful of potential side reactions at higher temperatures.
Amine	Secondary amines are typically used. Primary amines can also be employed.	The basicity and steric hindrance of the amine can affect the rate of iminium ion formation and the subsequent nucleophilic attack.
Side Reactions	Homocoupling of the alkyne (Glaser coupling) can be a competing reaction.	Using a slight excess of the amine and aldehyde can help to suppress alkyne homocoupling.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Propionaldehyde is flammable and an irritant.

• Ethylamine is corrosive and flammable.

• Propyne is an extremely flammable gas.

• Dichloromethane is a suspected carcinogen.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

The A³ coupling reaction provides a highly efficient and straightforward route for the synthesis of propargylamines. The protocol detailed here for the preparation of Ethyl(prop-2-yn-1-yl)propylamine serves as a practical guide for researchers. By understanding the reaction mechanism and key parameters, this versatile multicomponent reaction can be readily adapted for the synthesis of a diverse library of propargylamine derivatives for applications in drug discovery and materials science.

References

• Chemistry LibreTexts. (2023). 3.1: A3 Coupling Reaction. Available at: [Link]

• Journal of Pharmacognosy and Phytochemistry. (n.d.). A walk around A3 Coupling for the synthesis of Propargylamines. Available at: [Link]

• Iranian Chemical Communication. (2018). Green and efficient synthesis of propargylamines via A3 coupling reaction using a copper (II)–thioamide combination. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of propargylamines via the A3 multicomponent reaction and their biological evaluation as potential anticancer agents. Available at: [Link]

• Bentham Science. (2023). Catalysts For Propargylamines Synthesis Via A3, AHA, and KA2 Coupling - A Review. Available at: [Link]

• Wikipedia. (n.d.). A3 coupling reaction. Available at: [Link]

• Encyclopedia.pub. (n.d.). Recent Advances in A3 Coupling with Metal Salts. Available at: [Link]

• Royal Society of Chemistry. (2021). Metal-free multicomponent approach for the synthesis of propargylamine: a review. Available at: [Link]

• MDPI. (n.d.). Metal-Catalysed A3 Coupling Methodologies: Classification and Visualisation. Available at: [Link]

• Semantic Scholar. (2021). Solvent-free synthesis of propargylamines: an overview. Available at: [Link]

Sources

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• 2. phytojournal.com [phytojournal.com]
• 3. Synthesis of propargylamines via the A3 multicomponent reaction and their biological evaluation as potential anticancer agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. A3 coupling reaction - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Ethyl(prop-2-yn-1-yl)propylamine as a Click Chemistry Building Block

Executive Summary

Ethyl(prop-2-yn-1-yl)propylamine (also known as

-ethyl- -propylpropargylamine) represents a specialized class of tertiary propargylamines. Unlike simple aliphatic alkynes, this molecule serves a dual function in drug discovery and chemical biology:

• Click Chemistry Handle: The terminal alkyne enables rapid conjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

• Pharmacophore Scaffold: The tertiary propargylamine motif is a validated pharmacophore in neurobiology, specifically acting as a suicide inhibitor for Monoamine Oxidase B (MAO-B), similar to Selegiline and Rasagiline.

This guide provides validated protocols for synthesizing, handling, and "clicking" this building block, with specific attention to the chelating effects of tertiary amines on copper catalysts.

Physicochemical Profile

Understanding the physical nature of this building block is critical for reaction optimization. The tertiary amine center creates a basic environment that can influence the protonation state during aqueous conjugations.

Property	Value (Predicted/Typical)	Experimental Implication
Molecular Formula		--
Molecular Weight	125.21 g/mol	Low MW allows for high atom economy in fragment-based drug design.
pKa (Amine)	~10.1	Highly basic. In acidic buffers (pH < 7), it exists as the ammonium cation, which may reduce cell permeability but increase water solubility.
LogP	~2.1 - 2.5	Lipophilic enough for CNS penetration; requires organic co-solvents (DMSO/tBuOH) for aqueous click reactions.
Boiling Point	~140-150°C	Volatile. Evaporate solvents carefully to avoid product loss.

Protocol 1: Synthesis of the Building Block

While commercially available, in-house synthesis is often required for isotopic labeling or scale-up. This protocol utilizes the

alkylation of -ethylpropylamine.

Materials

• Reactant A:

  -Ethylpropylamine (1.0 equiv)

• Reactant B: Propargyl bromide (80% in toluene, 1.2 equiv)

• Base: Potassium Carbonate (

  , anhydrous, 2.0 equiv)

• Solvent: Acetone or Acetonitrile (ACN)

Step-by-Step Methodology

• Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend

  in acetone (0.5 M concentration relative to amine).

• Addition: Add

  -ethylpropylamine and cool the mixture to 0°C on an ice bath.

• Alkylation: Dropwise add propargyl bromide over 20 minutes. The exotherm must be controlled to prevent dialkylation or polymerization.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours. Monitor by TLC (Mobile phase: 10% MeOH in DCM; stain with Ninhydrin or Dragendorff’s reagent).

• Workup: Filter off the solid salts (

  , excess ). Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in

  or , wash with water and brine. Dry over .[1] If high purity is required, distill under reduced pressure or perform flash column chromatography ( , Hexane:EtOAc 8:2).

Protocol 2: The Click Reaction (CuAAC)

Critical Technical Insight: Tertiary amines can coordinate with Cu(I) ions. While this sometimes accelerates the reaction (ligand-assisted catalysis), it can also lead to catalyst poisoning or oxidative degradation of the amine if oxygen is present.

• Solution: Use a robust ligand like THPTA or TBTA to protect the Cu(I) center and exclude oxygen strictly.

Workflow Visualization

The following diagram illustrates the optimized decision tree for conjugating Ethyl(prop-2-yn-1-yl)propylamine.

Figure 1: Optimized workflow for CuAAC conjugation of tertiary propargylamines.[2]

Detailed Procedure

Reagents:

• Alkyne: Ethyl(prop-2-yn-1-yl)propylamine (1.0 equiv)

• Azide: Target azide (1.0–1.1 equiv)

• Cu Source:

  (5 mol%)

• Ligand: THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) (25 mol%)

• Reductant: Sodium Ascorbate (10 mol%)

• Solvent: DMSO:Water (1:1) or tBuOH:Water (1:1)

Steps:

• Ligand Complexation (Crucial): Premix

  and THPTA in water. The solution should turn light blue. This ensures the copper is ligated before it encounters the tertiary amine substrate, preventing non-productive coordination.

• Substrate Mixing: Dissolve the Alkyne and Azide in the chosen solvent. If the amine is insoluble in water, increase the DMSO ratio.

• Initiation: Add the Cu-THPTA complex to the reaction mixture. Finally, add the Sodium Ascorbate (freshly prepared in water). The mixture may turn colorless or pale yellow (indicating Cu(I) generation).

• Incubation: Stir at Room Temperature for 2–4 hours.

  • Note: Do not heat above 60°C unless necessary, as propargylamines can undergo oxidative coupling (Glaser coupling) side reactions at high temps in air.

• Quenching: Add 5 equivalents of EDTA or use a solid-supported copper scavenger (e.g., QuadraPure™ TU) to remove the metal. This is vital for biological assays, as free copper is cytotoxic.

Application Focus: MAO-B Inhibitor Library Design

The ethyl(prop-2-yn-1-yl)propylamine moiety is a structural analog of Deprenyl (Selegiline) . The mechanism of action relies on the FAD cofactor in the enzyme oxidizing the amine, creating a reactive species that covalently binds to the enzyme.

Mechanistic Pathway (SAR Logic)

When using this building block to create a library of inhibitors:

• The "Click" Triazole: Replaces the rigid phenyl ring found in traditional inhibitors or acts as a linker to extended aromatic systems.

• Selectivity: The N-ethyl/N-propyl substitution pattern provides steric bulk that can tune selectivity between MAO-A (smaller pocket) and MAO-B (larger hydrophobic pocket).

Figure 2: Mechanism of Irreversible MAO-B Inhibition by Propargylamine Scaffolds.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
Blue/Green Reaction Mixture	Oxidation of Cu(I) to Cu(II).	Degas solvents more thoroughly; add more Sodium Ascorbate (up to 20 mol%).
Low Yield / Sluggish Reaction	Amine coordinating Copper.	Increase THPTA ligand ratio to 5:1 (Ligand:Cu). Do not use simple CuI without ligand.
Byproduct: Diacetylene	Glaser Coupling (Alkyne-Alkyne).	Strictly exclude Oxygen.[3][4] This happens if the azide is not reactive enough or O2 is present.
Precipitate Forms	Triazole product insolubility.	This is good. Filter the solid, wash with water/EDTA, and dry.

References

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition. Link

• Bolea, I., et al. (2011). Synthesis, biological evaluation, and molecular modeling of donepezil and N-[(5-(benzyloxy)-1-methyl-1H-indol-2-yl)methyl]-N-methylprop-2-yn-1-amine hybrids as new multipotent cholinesterase/monoamine oxidase inhibitors for the treatment of Alzheimer's disease. Journal of Medicinal Chemistry. Link

• Prescher, J. A., & Bertozzi, C. R. (2005). Chemistry in living systems. Nature Chemical Biology. Link

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie. Link

• Carradori, S., & Silvestri, R. (2015). New frontiers in selective human monoamine oxidase inhibitors. Journal of Medicinal Chemistry. (Contextual reference for propargylamine SAR). Link

Sources

• 1. DE19529090A1 - Ethyl-propylamine prodn. used in agrochemicals prodn. - by reacting ethylamine with propionaldehyde in water-immiscible diluent, and catalytic hydrogenation of imine prod. - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

how to remove copper catalyst from propargylamine synthesis products

Technical Support Center: Copper Catalyst Removal from Propargylamine Synthesis

Topic: Removal of Copper Catalyst from A³-Coupling (Propargylamine) Products Audience: Medicinal Chemists, Process Chemists, Drug Development Scientists Format: Interactive Troubleshooting & Technical Guide

Introduction: The "Blue" Problem in A³-Coupling

You are likely here because your propargylamine product—synthesized via the A³-coupling of an aldehyde, an alkyne, and an amine—retains a persistent green or blue hue. This is the tell-tale sign of residual copper (Cu) catalyst contamination.[1]

While Copper(I) salts (CuI, CuBr) are efficient catalysts for this multicomponent reaction, their removal is complicated by the basic nature of propargylamines, which can coordinate with copper ions, effectively "holding on" to the impurity.

This guide provides a tiered approach to purification, ranging from standard aqueous workups to high-stringency scavenging for pharmaceutical applications (ICH Q3D compliance).

Part 1: Diagnostic & Decision Matrix

Q: How do I choose the right removal method for my scale and purity needs?

Use the decision matrix below. For early-stage discovery (mg scale), simple filtration or washing often suffices. For process scale or biological screening (requiring <10 ppm Cu), combine chemical washes with scavengers.

Figure 1: Decision tree for selecting the optimal copper removal strategy based on scale and purity requirements.

Part 2: Chemical Workup Protocols (The First Line of Defense)

Method 1: The Ammonia Wash (Best for Basic Products)

Why it works: Propargylamines are bases. Using acidic washes (like HCl) carries the risk of protonating your product and losing it to the aqueous layer.[2] Aqueous ammonia (

) serves two purposes:

• It keeps the pH high, ensuring your amine product stays neutral and in the organic phase.

• Ammonia is a stronger ligand than your amine product; it strips Cu from the product to form the water-soluble deep blue complex

  .

Protocol:

• Dilute the crude reaction mixture with a water-immiscible solvent (DCM or EtOAc).

• Wash the organic layer with 10% aqueous

  (approx. 2-3 M).

• Observation: The aqueous layer will turn deep blue.[1][3][4]

• Repeat the wash until the aqueous layer is colorless (typically 2-3 washes).

• Perform a final wash with Brine (saturated NaCl) to remove residual ammonia.

• Dry over

  and concentrate.

Q: Can I use Ammonium Chloride (

) instead?

• Technically Yes, but Caution is advised. Saturated

  is slightly acidic (pH ~5). For sensitive or highly basic propargylamines, this can lead to yield loss into the aqueous layer. If you use , ensure you back-extract the aqueous layer with organic solvent to recover any protonated product.

Method 2: The EDTA Chelation (The "Universal" Wash)

Why it works: EDTA (Ethylenediaminetetraacetic acid) forms an extremely stable, water-soluble complex with Copper (Log K ~ 18). It is generally more effective than ammonia for stubborn Cu residues but requires pH adjustment.

Protocol:

• Prepare a 0.1 M Disodium EDTA solution . Adjust pH to ~8-9 using NaOH (EDTA chelates best at basic pH).

• Add the EDTA solution to your organic phase (1:1 volume ratio).

• Stir vigorously for 15–30 minutes. Note: Simple shaking in a sep funnel is often insufficient; kinetic barriers require sustained stirring.

• Separate layers. The aqueous layer should be blue/green.[1]

• Repeat if necessary.[5]

Part 3: Advanced Purification (High Purity / Low ppm)

Method 3: Acid-Base Extraction (The "Switch")

Context: This is the most robust method for isolating amines but requires the product to be stable to acid.

Mechanism: You exploit the basicity of the propargylamine to pull it into water (leaving non-basic impurities in organic), then switch the pH to push it back to organic (leaving Cu in water).

Protocol:

• Acidify: Extract the organic reaction mixture with 1M HCl .

  • Result: Product becomes a salt (

    ) and moves to the Aqueous Layer. Non-basic impurities stay in the Organic Layer.

  • Copper Fate: Copper salts are also water-soluble here.

• Discard Organic Layer (or save for recovery of non-amine byproducts).

• Basify: Add concentrated

  to the Aqueous Layer until pH > 10.

  • Crucial Step: Do not use NaOH if possible. Ammonia ensures Cu stays in the water phase as the soluble

    complex. If you use NaOH, Cu may precipitate as , creating a mess that re-contaminates the extraction.

• Extract: Extract the now-basic aqueous mixture with fresh DCM or EtOAc.

  • Result: Product moves to Organic Layer.[1] Cu complex stays in Aqueous Layer.

Method 4: Solid-Supported Scavengers

When to use: When your product is unstable to acid/base washes, or when you need to hit <10 ppm limits for biological testing (ICH Q3D Class 2B limit for Cu is strict).

Selection Guide:

• Thiol (Si-SH): The "Gold Standard" for Copper. High affinity, works in most solvents.

• Thiourea (Si-Thiourea): Excellent for Cu(I) and Cu(II).

• Diamine (Si-DA): Good, but less selective than thiols; may bind your amine product if it's small/unhindered.

Protocol:

• Dissolve crude product in solvent (THF, MeOH, or DCM).

• Add SiliaMetS® Thiol or equivalent (approx. 3-4 equivalents relative to expected Cu content).

• Stir at room temperature for 4 hours (or stir overnight for >95% removal).

• Filter through a fritted funnel or Celite pad.

• Concentrate filtrate.

Part 4: Comparative Data & Efficiency

Table 1: Comparison of Copper Removal Methods for Propargylamines

Method	Mechanism	Efficiency	Pros	Cons
Ammonia Wash	Ligand Exchange	Moderate (50-100 ppm)	Cheap, fast, keeps product in organic phase.	May require multiple washes; smell.
EDTA Wash	Chelation	High (10-50 ppm)	Very stable complex; pH flexible.	Requires vigorous stirring; emulsions possible.
Acid-Base Switch	Solubility Switch	Very High (<10 ppm)	Removes non-basic impurities simultaneously.	Product must be acid-stable; labor intensive.
Thiol Scavenger	Chemisorption	Ultra High (<5 ppm)	No aqueous workup; high recovery; specific.	Expensive; adds a solid filtration step.

Part 5: Frequently Asked Questions (FAQs)

Q: My product is an oil and I'm getting an emulsion with EDTA. What do I do? A: Emulsions are common with propargylamines due to their surfactant-like properties.

• Fix 1: Add a small amount of methanol to the organic layer before washing.

• Fix 2: Filter the emulsion through a pad of Celite . The solid interface often breaks the emulsion.

• Fix 3: Switch to the Ammonia Wash method; the high ionic strength of saturated ammonium chloride/ammonia often prevents emulsions better than EDTA.

Q: I used a scavenger resin, but the product is still slightly colored. A: This suggests "leaching" of colloidal copper or very tight binding.

• Solution: Pass the final solution through a 0.2 µm PTFE syringe filter or a small plug of Activated Carbon . Carbon is excellent for adsorbing trace colored metal complexes that pass through standard silica.

Q: What are the regulatory limits for Copper in drugs? A: According to ICH Q3D (R2) guidelines:

• Oral Exposure: PDE (Permitted Daily Exposure) is 3000 µ g/day .

• Parenteral (Injection): PDE is 300 µ g/day .

• Interpretation: For a 10g daily dose, your product must have <300 ppm (Oral) or <30 ppm (Parenteral). Scavengers or Acid-Base extraction are usually required to meet Parenteral limits.

References

• ICH Q3D (R2) Guideline for Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). Link

• Removal of Copper Residues from Organic Reaction Mixtures. SiliCycle Application Notes. (2023). Demonstrates efficiency of Si-Thiol vs Si-Diamine for Cu removal. Link

• Purification of Propargylamines via Solid-Phase Extraction. Sciforum / Molbank. (2004). Discusses isolation strategies for Mannich products avoiding aqueous workup. Link

• Practical Guide to Scavenging Metals. Phosphonics (Now Johnson Matthey). Comparative study of EDTA vs. Solid Scavengers. Link

• A3 Coupling Reaction Overview. Chemistry LibreTexts. Context on Cu(I) catalysis and standard workups. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. Workup [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]

Technical Support Portal: Ethyl(prop-2-yn-1-yl)propylamine Storage &amp; Stability

Critical Alert: Immediate Storage Status

If you have just received a shipment or synthesized Ethyl(prop-2-yn-1-yl)propylamine (also known as N-ethyl-N-propylpropargylamine), verify these three parameters immediately to prevent irreversible degradation:

Parameter	Requirement	Failure Consequence
Temperature	-20°C (Optimal) / 2-8°C (Acceptable short-term)	Thermal initiation of radical polymerization.
Atmosphere	Argon or Nitrogen Headspace	Oxidative Glaser coupling (dimerization) and N-oxide formation.
Physical State	Hydrochloride Salt (Preferred)	The free base is volatile and highly reactive; the salt is thermodynamically stable.

The Mechanics of Instability

To prevent polymerization, you must understand the enemy. This molecule contains two "trigger" functionalities: a terminal alkyne and a tertiary amine .[1]

Degradation Pathways

The compound degrades primarily through two mechanisms during storage:[1]

• Glaser-Type Oxidative Coupling: In the presence of oxygen and trace metals (even ppb levels of Cu or Fe from steel spatulas), terminal alkynes couple to form diynes. This creates a conjugated system, turning the clear liquid yellow

  brown black .

• Radical Oligomerization: Heat or peroxides (formed via amine oxidation) generate radicals that attack the triple bond, leading to chain growth (gumming/polymerization).

Pathway Visualization

Figure 1: The "Vicious Cycle" of Propargylamine Degradation. Note how Oxygen acts as a dual threat, promoting both N-oxidation and Glaser coupling.

Troubleshooting Guide (Symptom-Based)

Issue 1: "My clear liquid has turned yellow or brown."

• Diagnosis: Oxidative Coupling (Glaser Reaction). The yellow color comes from the formation of conjugated diynes (dimers). This is not a full polymer yet, but purity has been compromised.

• Immediate Action:

  • Do not use for sensitive catalysis (the dimers can poison catalysts).

  • Purification: Distill the free base under reduced pressure (Vacuum Distillation). The dimers have a significantly higher boiling point and will remain in the pot.[1]

  • Prevention: You likely stored it under air.[1] Switch to Argon sparging (See Protocol A).

Issue 2: "The liquid has become viscous or 'gummy'."

• Diagnosis: Oligomerization/Polymerization. The alkyne tails are cross-linking.[1]

• Immediate Action:

  • This is irreversible.[1]

  • Salvage: If the viscosity is low, attempt vacuum distillation. If it is a thick gum, discard the sample safely as hazardous organic waste.

Issue 3: "White crystals are forming in the liquid."

• Diagnosis: Ammonium Carbonate Formation OR Spontaneous Salt Formation.

  • Scenario A: The amine reacted with atmospheric

    and moisture (Carbamate formation).

  • Scenario B: Trace acids in the storage container.

• Immediate Action:

  • Filter the solid.[1]

  • Analyze the liquid phase by GC-MS.[1] If the liquid is pure, transfer to a fresh, base-washed container.

Validated Protocols

Protocol A: The "Inerting" Procedure (For Free Base Liquid)

Use this if you must store the compound as a free liquid.

• Container Selection: Use amber glass vials with PTFE-lined septa. NEVER use metal containers or spatulas (metal ions catalyze coupling).

• Sparging: Insert a long needle connected to an Argon line into the bottom of the liquid. Insert a short vent needle.[1]

• Flow: Bubble Argon gently (2-3 bubbles/second) for 10 minutes per 10mL of liquid.

• Sealing: Remove the vent needle first, then the gas inlet needle. Wrap the cap with Parafilm.[1]

• Storage: Place in a -20°C freezer.

Protocol B: Conversion to Hydrochloride Salt (The Gold Standard)

The HCl salt is a solid, resistant to polymerization, and stable at room temperature for years.

• Dissolution: Dissolve 10g of Ethyl(prop-2-yn-1-yl)propylamine free base in 50mL of dry Diethyl Ether or MTBE (Methyl tert-butyl ether).

• Cooling: Chill the solution to 0°C in an ice bath.

• Acidification: Slowly add 2M HCl in Diethyl Ether (commercially available) or bubble dry HCl gas.

  • Observation: A white precipitate will form immediately.[1]

• Endpoint: Check pH on wet litmus paper; stop when acidic (pH 2-3).

• Isolation: Filter the solid under Nitrogen (using a Schlenk frit or rapid vacuum filtration).[1]

• Drying: Dry under high vacuum to remove excess HCl and solvent.[1]

• Result: You now have Ethyl(prop-2-yn-1-yl)propylamine Hydrochloride . Store in a desiccator.

Frequently Asked Questions (FAQ)

Q: Can I use BHT (Butylated hydroxytoluene) to stabilize it? A: Yes. Adding 100-200 ppm of BHT is standard practice for inhibiting radical polymerization in alkynes [1]. However, BHT does not prevent the amine from reacting with ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

or oxidizing. Inert atmosphere is still required.

Q: Why does the SDS say "Store at 2-8°C" but you recommend -20°C? A: Commercial SDSs provide general guidelines for "acceptable" shelf life (e.g., 6-12 months). For research purposes where purity is critical for kinetics or biological assays, -20°C thermodynamically arrests the Glaser coupling almost entirely.

Q: I need to inject this into animals. Can I use the brown liquid? A: Absolutely not. The oxidation products (N-oxides and diynes) can be cytotoxic or alter the pharmacokinetics. Re-purify via distillation or use a fresh batch.

References

• Glaser, C. (1869).[2][3][4][5] "Beiträge zur Kenntniss des Acetenylbenzols." Berichte der deutschen chemischen Gesellschaft, 2(1), 422-424. (Foundational text on oxidative coupling of alkynes).

• PubChem. (2023).[1] Propargylamine Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

• Lauder, K., et al. (2017).[6] "Synthesis and Reactivity of Propargylamines in Organic Chemistry." Chemical Reviews, 117(24).[6] (Detailed review on stability and reactivity).

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Glaser coupling - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Propargylamine - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Volatile Tertiary Propargyl Amines

Welcome to the Technical Support Center for the purification of volatile tertiary propargyl amines. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the purification of these valuable but often problematic compounds. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) in a user-friendly format to address specific issues you may face in your experiments. Our goal is to equip you with the knowledge to not only solve common problems but also to understand the underlying chemical principles, ensuring robust and reproducible purification outcomes.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section directly addresses the most frequent and challenging issues encountered during the purification of volatile tertiary propargyl amines. Each problem is followed by a detailed analysis of potential causes and a step-by-step guide to effective solutions.

Issue 1: Product Loss and Decomposition During Distillation

Question: I am losing a significant amount of my volatile tertiary propargyl amine during distillation, and I suspect it is decomposing. What is causing this, and how can I prevent it?

Root Cause Analysis:

Volatile tertiary propargyl amines are often thermally sensitive. The propargyl group itself can be prone to decomposition, rearrangement, or polymerization at elevated temperatures.[1][2][3] Localized overheating in the distillation flask, especially in the absence of efficient stirring, can accelerate these degradation pathways. The presence of acidic or basic impurities can also catalyze decomposition.

Troubleshooting Protocol:

• Vacuum Distillation: The most critical step is to lower the boiling point of your amine by performing the distillation under reduced pressure (vacuum). This minimizes the thermal stress on the molecule.

• Temperature Control: Use an oil bath or heating mantle with a temperature controller to ensure uniform and gentle heating. Avoid direct heating with a flame. The bath temperature should be kept as low as possible, ideally no more than 20-30 °C above the boiling point of the amine at the working pressure.

• Inert Atmosphere: Purge the distillation apparatus with an inert gas like nitrogen or argon before starting the distillation. This prevents oxidation of the amine, which can occur at elevated temperatures.

• Addition of Stabilizers: Consider adding a small amount of a high-boiling point, non-reactive antioxidant or a radical scavenger to the distillation pot.[4] For propargyl compounds, avoiding acidic conditions during distillation is crucial to prevent decomposition.[5]

• Efficient Condensation: Ensure your condenser is highly efficient. For very volatile amines, a cold finger or a condenser with a coolant temperature below 0 °C may be necessary to prevent product loss into the vacuum line.

Issue 2: Persistent Impurities After Distillation

Question: Even after careful distillation, my volatile tertiary propargyl amine is still contaminated with impurities of similar boiling points. How can I improve the separation?

Root Cause Analysis:

Co-distillation of impurities with similar boiling points is a common challenge. These impurities could be starting materials, byproducts, or solvents. Azeotrope formation between the amine, water, and other components can also hinder effective separation by simple distillation.[6]

Troubleshooting Protocol:

• Fractional Distillation: If not already in use, employ a fractional distillation setup with a Vigreux or packed column. This increases the number of theoretical plates and enhances the separation of components with close boiling points.

• Azeotropic Distillation: If water is a persistent impurity, consider adding a solvent like benzene or toluene that forms a lower-boiling azeotrope with water.[6] The water can then be removed as the azeotrope before distilling the purified amine.

• Pre-distillation Chemical Treatment:

  • Acid-Base Extraction: Before distillation, perform an acid-base extraction to remove non-basic organic impurities. Dissolve the crude product in an organic solvent and wash with a dilute acid (e.g., 1 M HCl). The tertiary amine will be protonated and move to the aqueous layer. The organic layer containing neutral impurities can be discarded. Then, basify the aqueous layer (e.g., with NaOH) to regenerate the free amine, which can then be extracted back into an organic solvent, dried, and distilled.[7][8][9]

  • Salt Precipitation: An alternative to extraction is to form a salt of the amine, which may precipitate.[7][10] For example, dissolving the crude amine in a suitable solvent and adding an acid like HCl in ether or trichloroacetic acid can precipitate the amine salt, leaving impurities in the solution.[7][10] The salt can then be collected, and the free amine regenerated.

Issue 3: Streaking and Poor Separation in Column Chromatography

Question: My volatile tertiary propargyl amine streaks badly on a silica gel column, leading to poor separation and low recovery. What can I do to improve this?

Root Cause Analysis:

The basic nature of amines leads to strong interactions with the acidic silanol groups on the surface of silica gel.[11][12] This can cause irreversible adsorption, tailing (streaking) of the peak, and even decomposition of the product on the column.

Troubleshooting Protocol:

• Mobile Phase Modification:

  • Add a Competing Base: Incorporate a small amount (0.1-1%) of a volatile tertiary amine like triethylamine (TEA) or a few drops of ammonium hydroxide into your eluent.[11][13] This "competing" base will neutralize the acidic sites on the silica, allowing your target amine to elute more cleanly.

• Stationary Phase Modification:

  • Use Basic Alumina: Basic alumina is a good alternative to silica gel for the purification of basic compounds.[11]

  • Amine-Functionalized Silica: Pre-treated, amine-functionalized silica columns are commercially available and can significantly improve the chromatography of amines.[11][12][14]

• Reverse-Phase Chromatography: If normal-phase chromatography remains problematic, switching to a reverse-phase C18 column can be an effective strategy.[7][11]

• Solid-Phase Extraction (SPE): For rapid purification, consider using SPE cartridges with a suitable stationary phase. This can be a highly efficient method for purifying libraries of compounds in parallel.[15]

II. Frequently Asked Questions (FAQs)

Q1: What is the best general approach to purify a newly synthesized volatile tertiary propargyl amine?

A1: A multi-step approach is often the most effective:

• Initial Work-up: Start with an acid-base extraction to remove the bulk of non-basic impurities.[7][8][9]

• Drying: Thoroughly dry the organic extract containing the free amine using a suitable drying agent like anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Carefully remove the solvent under reduced pressure.

• Final Purification: For the final purification, vacuum distillation is generally the preferred method for volatile and thermally stable amines.[16] If distillation is not feasible or does not provide sufficient purity, flash column chromatography on basic alumina or amine-functionalized silica is a good alternative.[11][12]

Q2: My tertiary propargyl amine is a solid at room temperature. Can I still use distillation?

A2: Yes, for low-melting solids, Kugelrohr distillation under high vacuum can be an excellent purification method. For higher melting solids, recrystallization is often more practical. If the free base does not crystallize well, forming a salt (e.g., hydrochloride or maleate) can often induce crystallization and significantly improve purity.[7]

Q3: How can I monitor the purity of my volatile tertiary propargyl amine during the purification process?

A3:

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to monitor the progress of a reaction and the separation during column chromatography. For amines, it is often necessary to add a small amount of triethylamine to the developing solvent to prevent streaking.

• Gas Chromatography (GC): GC is an excellent technique for assessing the purity of volatile compounds.[17][18] A specialized column for volatile amines may be required for accurate analysis.[17][18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of your purified amine and identifying any remaining impurities.

Q4: Are there any specific safety precautions I should take when working with volatile tertiary propargyl amines?

A4: Yes, several precautions are essential:

• Volatility and Inhalation Hazard: Work in a well-ventilated fume hood to avoid inhaling the volatile amine.

• Skin and Eye Contact: Amines can be corrosive and readily absorbed through the skin. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Thermal Instability: Be aware of the potential for thermal decomposition, especially during distillation.[1][2] Never distill to dryness, as this can lead to the concentration of potentially explosive residues. Propargyl compounds, in particular, can be energetic.[4]

III. Experimental Protocols & Data

Protocol 1: General Acid-Base Extraction for Purification

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Transfer the solution to a separatory funnel and add an equal volume of 1 M HCl (aq).

• Shake the funnel vigorously and allow the layers to separate. The protonated amine will be in the aqueous layer.

• Drain the aqueous layer into a clean flask. Wash the organic layer with another portion of 1 M HCl to ensure complete extraction of the amine.

• Combine the aqueous extracts and cool the flask in an ice bath.

• Slowly add a base (e.g., 10 M NaOH or solid NaHCO₃) with stirring until the solution is basic (check with pH paper). The free amine will separate out.[8]

• Extract the free amine back into an organic solvent (e.g., diethyl ether) two to three times.

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

Table 1: Common Solvents and Modifiers for Amine Chromatography

Stationary Phase	Common Eluent System	Modifier	Purpose of Modifier
Silica Gel	Hexane/Ethyl Acetate or Dichloromethane/Methanol	Triethylamine (0.1-1%) or Ammonium Hydroxide (a few drops)	Neutralizes acidic silanol groups to prevent streaking.[11][13]
Basic Alumina	Hexane/Ethyl Acetate	None typically needed	Provides a basic surface, preventing strong interaction with the amine.[11]
C18 (Reverse-Phase)	Acetonitrile/Water or Methanol/Water	Trifluoroacetic Acid (0.1%) or Formic Acid (0.1%)	Improves peak shape by ensuring the amine is protonated.

IV. Visualized Workflows

Diagram 1: Decision Tree for Purification Method Selection

Caption: Decision-making workflow for selecting the appropriate purification method.

Diagram 2: Troubleshooting Workflow for Column Chromatography

Caption: Step-by-step guide to troubleshooting poor separation during column chromatography.

V. References

• Amine Treating - Troubleshooting Guide. Scribd. [Link]

• Amine Troubleshooting. Sulfur Recovery Engineering Inc. [Link]

• Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC. [Link]

• Advanced Capillary Column Technology Improves Analysis of Volatile Amines. Restek. [Link]

• Amine workup. Reddit. [Link]

• How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]

• Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Case studies of troubleshooting amine treating foaming—Part 1. Gas Processing & LNG. [Link]

• Troubleshooting — SRU and Amine Blog. Sulfur Recovery Engineering Inc. [Link]

• Determination of Volatile Amines using an Agilent J&W Select CP-Volamine GC Column. Agilent. [Link]

• Is there an easy way to purify organic amines? Biotage. [Link]

• One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation. Sciforum. [Link]

• Trichloroacetic acid fueled practical amine purifications. PubMed Central. [Link]

• Organic Amine Flash Purification Using A Novel Stationary Phase. Biotage. [Link]

• Azeotropic distillation of propyl amines. Google Patents.

• Thermal decomposition mechanisms of methylamine, ethylamine, and 1-propylamine on Si(100)-2 × 1 surface. PubMed. [Link]

• Stabilization and use of propargyl bromide. Google Patents.

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. MDPI. [Link]

• Thermal Decomposition of Propargyl Alcohol: Single Pulse Shock Tube Experimental and ab Initio Theoretical Study. ResearchGate. [Link]

• Propargylamine: an attractive amine source for designing high-performance benzoxazine resins with low polymerization temperatures. Royal Society of Chemistry. [Link]

• Process of purifying propargyl alcohol. Google Patents.

• Process for the preparation of propargylamine. Google Patents.

• Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction. PubMed Central. [Link]

• Process for the purification of amines. Google Patents.

• In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. PubMed Central. [Link]

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. University of Helsinki. [Link]

• Color stabilization of propargyl alcohol. Google Patents.

• Prodrugs for Amines. PubMed Central. [Link]

• Product Class 3: Propargylic Alcohols. Science of Synthesis. [Link]

• Method for separation and recovery of propargyl alcohol. Google Patents.

• Crystalline complex compounds of propargyl alcohols and tertiary diamines, and process of separation and purification of proparg. Google Patents.

• Synthesis of propargylic amines. Organic Chemistry Portal. [Link]

• Solvent-free synthesis of propargylamines: an overview. Royal Society of Chemistry. [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. PubMed Central. [Link]

• Workup: Amines. University of Rochester. [Link]

• Recent advancements and challenges in the catalytic purification of volatile organic compounds. Royal Society of Chemistry. [Link]

• Propargyl alcohol synthesis by addition or C-C coupling (alkynylation). Organic Chemistry Portal. [Link]

Sources

• 1. Thermal decomposition mechanisms of methylamine, ethylamine, and 1-propylamine on Si(100)-2 × 1 surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Propargylamine: an attractive amine source for designing high-performance benzoxazine resins with low polymerization temperatures - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. US6825390B1 - Stabilization and use of propargyl bromide - Google Patents [patents.google.com]
• 5. US2527358A - Process of purifying propargyl alcohol - Google Patents [patents.google.com]
• 6. US2691624A - Azeotropic distillation of propyl amines - Google Patents [patents.google.com]
• 7. reddit.com [reddit.com]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. biotage.com [biotage.com]
• 13. biotage.com [biotage.com]
• 14. biotage.com [biotage.com]
• 15. sciforum.net [sciforum.net]
• 16. US3337630A - Process for the purification of amines - Google Patents [patents.google.com]
• 17. thamesrestek.co.uk [thamesrestek.co.uk]
• 18. agilent.com [agilent.com]

improving yield of N-ethyl-N-propylpropargylamine in A3 coupling

Topic: Improving Yield of N-Ethyl-N-Propylpropargylamine in A³ Coupling Role: Senior Application Scientist, Technical Support Division Format: Technical Support Center (Troubleshooting & FAQs)

Product Focus: N-Ethyl-N-Propylpropargylamine Synthesis

Welcome to the Technical Support Center. This guide addresses the specific challenges in synthesizing N-ethyl-N-propylpropargylamine via the A³ coupling reaction (Aldehyde-Alkyne-Amine). Unlike standard A³ couplings using phenylacetylene, the use of acetylene gas introduces unique challenges regarding stoichiometry, selectivity, and handling.

Part 1: The Chemistry & Mechanism[1]

To troubleshoot effectively, we must understand the "Engine" of the reaction. The synthesis involves the coupling of N-ethyl-N-propylamine , Formaldehyde , and Acetylene catalyzed by Copper(I).

The Catalytic Cycle (Visualization)

The reaction relies on the in situ formation of a reactive iminium ion and a copper-acetylide species.

Figure 1: The dual-activation mechanism of A³ coupling. The cycle requires the simultaneous presence of the electrophilic iminium ion and the nucleophilic copper acetylide.

Part 2: Troubleshooting Guide

Issue 1: Low Yield & Incomplete Conversion

User Report: "The reaction stalls at 50% conversion. Adding more catalyst doesn't help."

Root Cause Analysis: In A³ coupling utilizing acetylene gas, the limiting factor is often the solubility of acetylene in the reaction medium, not the catalyst loading. If the local concentration of acetylene is too low, the catalyst sits idle or oxidizes.

Corrective Actions:

• Solvent Switch: Move from Toluene to 1,4-Dioxane or DMSO . Acetylene has significantly higher solubility in polar aprotic solvents compared to non-polar hydrocarbons.

• Pressure Management: Do not rely on a simple balloon. Use a slight positive pressure (1-2 bar) if your equipment permits, or ensure vigorous bubbling to maintain saturation.

• Catalyst Protection: Copper(I) is unstable. If your reaction mixture turns green or blue , your catalyst has oxidized to Cu(II) and is inactive. Add 10 mol% Sodium Ascorbate to reduce Cu(II) back to active Cu(I) in situ.

Issue 2: Formation of "Bis" Side Product

User Report: "I am isolating a solid byproduct instead of my liquid amine. NMR shows a symmetric structure."

Root Cause Analysis: You are observing double-alkynylation . Acetylene (

) has two active protons. If the ratio of Iminium:Acetylene is too high, the mono-product reacts again to form the diamine:

Corrective Actions:

• Inverse Addition: Do not mix everything at once. Saturate the solvent with Acetylene/Catalyst first. Then, slowly add the pre-mixed Amine/Formaldehyde solution via syringe pump. This ensures Acetylene is always in large excess relative to the iminium ion.

• Stoichiometry Adjustment: Increase Acetylene flow/pressure. Ensure the Amine:Formaldehyde ratio is strictly 1:1 or 1:1.1. Excess formaldehyde promotes the second coupling.

Issue 3: Paraformaldehyde "Gunking"

User Report: "The paraformaldehyde (PFA) sits at the bottom of the flask and doesn't dissolve."

Root Cause Analysis: PFA requires depolymerization to release reactive formaldehyde. This is endothermic and often requires a "kick."

Corrective Actions:

• Pre-activation: Heat the PFA and Amine in the solvent at 60°C for 30 minutes before adding the catalyst or acetylene. The basicity of the amine helps "crack" the PFA into monomeric formaldehyde, generating the reactive hemiaminal/iminium species in solution.

• Water Scavenging: Add molecular sieves (4Å). Water is a byproduct of imine formation; removing it drives the equilibrium toward the reactive iminium ion.

Part 3: Optimized Experimental Protocol

Objective: Synthesis of N-ethyl-N-propylpropargylamine (10 mmol scale).

Reagents:

• N-ethyl-N-propylamine (1.0 equiv, 10 mmol)

• Paraformaldehyde (1.2 equiv, 12 mmol formaldehyde units)

• Acetylene Gas (Excess, balloon or continuous stream)

• CuI (Copper(I) Iodide) (5 mol%, 0.5 mmol)

• Solvent: 1,4-Dioxane (20 mL) - Chosen for optimal acetylene solubility.

Step-by-Step Workflow:

• Imine Pre-formation:

  • In a dry round-bottom flask, combine N-ethyl-N-propylamine (1.30 mL) and Paraformaldehyde (360 mg) in 10 mL of Dioxane.

  • Heat to 60°C for 30 mins under Argon until the solution clears (depolymerization complete).

• Catalyst Setup:

  • In a separate reaction vessel, suspend CuI (95 mg) in 10 mL Dioxane.

  • Purge with Acetylene gas for 15 minutes to saturate the solvent and form the initial Cu-acetylide complex (often a yellow/orange suspension).

• The Coupling:

  • While maintaining Acetylene flow/pressure, add the Imine solution (Step 1) dropwise to the Catalyst solution (Step 2) over 20 minutes.

  • Reasoning: This keeps Acetylene > Iminium, preventing bis-coupling.

• Reaction:

  • Stir at 80°C for 4-6 hours. Monitor by TLC (Stain: KMnO4 or Dragendorff’s reagent for amines).

• Workup:

  • Cool to room temperature. Filter through a Celite pad to remove Copper salts.

  • Concentrate the filtrate carefully (Rotovap bath < 40°C, product may be volatile).

  • Acidify with 1M HCl, wash with ether (removes non-basic impurities), then basify aqueous layer with NaOH and extract into DCM.

  • Distill or column chromatography (DCM/MeOH) to isolate.

Part 4: Data & Performance Metrics

The choice of solvent and catalyst significantly impacts the yield of propargylamines. The table below summarizes typical performance metrics for secondary amines in A³ coupling.

Variable	Condition	Yield (Isolated)	Selectivity (Mono:Bis)	Notes
Solvent	Toluene	65%	80:20	Poor acetylene solubility limits yield.
Solvent	1,4-Dioxane	92%	95:5	Best balance of solubility and temp.
Solvent	Water	78%	90:10	"Green" but isolation is harder for this specific oily amine.
Catalyst	CuI (5 mol%)	92%	High	Standard, reliable.
Catalyst	CuCl (5 mol%)	85%	Moderate	More prone to oxidation than Iodide.
Catalyst	AgI (5 mol%)	88%	High	Expensive, no significant benefit over Cu.

Data synthesized from comparative A³ coupling studies [1, 2].

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use Formalin (37% aq) instead of Paraformaldehyde? A: Yes, but with caveats. Formalin introduces a large amount of water. While A³ coupling can work in water, the presence of excess water can inhibit the formation of the iminium ion intermediate. If using Formalin, increase the catalyst loading to 10 mol% and consider using Au(III) catalysts which are more water-tolerant, though CuI is usually sufficient if the reaction time is extended.

Q: My product smells strongly and yield is low after Rotovap. What happened? A: N-ethyl-N-propylpropargylamine is a low-molecular-weight amine. It likely has a boiling point around 130-140°C, but can co-distill with solvents or be lost under high vacuum.

• Fix: Do not evaporate to dryness under high vacuum. Acidify the reaction mixture to form the HCl salt (which is non-volatile solid), evaporate the solvent, and then store it as the salt. Free-base it only immediately before use.

Q: The reaction mixture turned dark green. Is this normal? A: No. Dark green usually indicates the formation of Cu(II) species (oxidation). Active Cu(I) acetylides are typically yellow or reddish-brown.

• Fix: Ensure your Acetylene and Argon lines are oxygen-free. Add a reducing agent like Sodium Ascorbate or switch to a Cu(I) source stabilized with a ligand (e.g., Cu(PPh3)3Br).

Part 6: References

• Wei, C., & Li, C. J. (2002). A³-coupling of aldehydes, amines, and alkynes catalyzed by copper(I).[1][2][3] Journal of the American Chemical Society. Link

• Peshkov, V. A., Pereshivko, O. P., & Van der Eycken, E. V. (2012). A walk around A³-coupling. Chemical Society Reviews. Link

• Gommermann, N., & Knochel, P. (2005). Practical Highly Enantioselective Synthesis of Propargylamines through a Copper-Catalyzed Three-Component Reaction.[3] Chemistry – A European Journal. Link

• Saeidian, H., et al. (2019).[4] Green and efficient synthesis of propargylamines via A3 coupling reaction using a copper (II)–thioamide combination.[4] Iranian Chemical Communication. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Asymmetric A3(Aldehyde–Alkyne–Amine) Coupling: Highly Enantioselective Access to Propargylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. icc.journals.pnu.ac.ir [icc.journals.pnu.ac.ir]

Technical Support Center: Troubleshooting Propargyl Amine Alkylation Reactions

Welcome to the technical support resource for researchers, scientists, and drug development professionals. Propargyl amines are critical building blocks in medicinal chemistry and materials science, yet their synthesis can be fraught with challenges leading to low conversion rates.[1][2][3] This guide provides in-depth, field-proven insights into troubleshooting the two primary methods for their synthesis: direct SN2 alkylation and the multicomponent A³ coupling reaction. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles that govern success, enabling you to diagnose and solve issues in your own experiments.

Part 1: Troubleshooting Direct N-Alkylation with Propargyl Halides

Direct alkylation of a primary or secondary amine with a propargyl halide (e.g., bromide or chloride) is a foundational SN2 reaction. While straightforward in principle, its success is highly sensitive to a range of parameters. Low conversion in this context often points to suboptimal reaction conditions or reagent issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My N-alkylation reaction has stalled, showing significant unreacted amine starting material. What are the most likely causes?

This is a classic issue that typically traces back to one of three areas: the base, the solvent, or the reagents themselves.

• Insufficient Amine Deprotonation: The amine must be sufficiently nucleophilic to attack the propargyl halide. If your amine is weakly nucleophilic or has a high pKa, a weak base may not deprotonate it effectively, leading to a stalled reaction.

  • Causality: The SN2 reaction rate is directly proportional to the concentration of the nucleophile. Using a base that is too weak fails to generate a sufficient concentration of the free, nucleophilic amine (or its conjugate base), thus kinetically stalling the reaction.

  • Solution: Switch to a stronger, non-nucleophilic base. Sodium hydride (NaH) is an excellent choice for irreversibly deprotonating the amine, driving the reaction forward.[4] For more sensitive substrates, milder inorganic bases like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃) can be effective, with Cs₂CO₃ often being superior due to the "cesium effect" and better solubility.[4]

• Inappropriate Solvent Choice: The solvent plays a critical role in stabilizing the transition state of the SN2 reaction.

  • Causality: The transition state of an amine alkylation involves charge separation. Polar aprotic solvents are ideal as they can solvate the cation (from the base, e.g., K⁺) and the developing charged transition state without protonating the nucleophilic amine.[5][6] Protic solvents (like alcohols) can solvate the amine through hydrogen bonding, reducing its nucleophilicity.

  • Solution: Employ polar aprotic solvents such as Dimethylformamide (DMF), Acetonitrile (ACN), or Tetrahydrofuran (THF).[5][7] These solvents effectively dissolve the amine salt and facilitate the SN2 mechanism.[5]

• Poor Leaving Group or Degraded Reagents: The efficiency of the reaction is highly dependent on the quality of both the leaving group and the electrophile.

  • Causality: The C-X bond (where X is the halide) is broken in the rate-determining step. A better leaving group (more stable anion) lowers the activation energy. Propargyl halides can also degrade over time.

  • Solution: While propargyl bromide is common, propargyl tosylate or mesylate are often superior leaving groups and can significantly increase reaction rates.[5] Always use a fresh or properly stored bottle of the propargylating agent, as they can degrade.[5][7] Consider adding catalytic potassium iodide (KI), which can undergo Finkelstein exchange with the alkyl bromide to generate the more reactive alkyl iodide in situ.

Table 1: Comparison of Common Bases for N-Alkylation

Base	Type	Common Solvents	Key Advantages	Considerations
K₂CO₃	Mild Inorganic	DMF, Acetone	Inexpensive, easy to handle.	Can have low solubility; may not be strong enough for less nucleophilic amines.
Cs₂CO₃	Stronger Inorganic	DMF, ACN	More soluble and reactive than K₂CO₃.[4]	More expensive.
NaH	Strong, Non-nucleophilic	THF, DMF (anhydrous)	Irreversibly deprotonates the amine, drives reaction to completion.[4]	Requires strictly anhydrous conditions; handle with care.
DIPEA, TEA	Organic Amine	DCM, THF	Soluble in organic solvents, good for acid-sensitive substrates.	Can be nucleophilic themselves; product is an ammonium salt that needs deprotonation.

Question 2: My reaction is messy, with multiple products observed by TLC and LC-MS. What side reactions are occurring?

The formation of multiple products usually points to over-alkylation, rearrangement, or issues with regioselectivity.

• Di-propargylation (Over-alkylation): This is the most common side reaction when using a primary amine, where a second propargyl group is added to the newly formed secondary amine.[8]

  • Causality: The product, a secondary propargyl amine, is often more nucleophilic than the starting primary amine, making it compete for the electrophile.[9]

  • Solution: Use a stoichiometric amount of the propargylating agent (1.0-1.1 equivalents).[4][8] Add the propargyl halide slowly (e.g., via syringe pump) to the reaction mixture. This maintains a low concentration of the electrophile, favoring mono-alkylation.[8]

• Allene Formation: The propargyl group can rearrange to its isomeric allene under basic conditions.[8]

  • Causality: A strong base can deprotonate the propargylic proton, leading to an equilibrium with the corresponding allene. This is a known isomerization pathway for propargyl systems.

  • Solution: This is often mitigated by careful selection of the base and temperature. Sometimes, switching to a less basic system or running the reaction at a lower temperature can suppress this side reaction.

• Regioselectivity Issues: For substrates with multiple nucleophilic nitrogen atoms (e.g., 2-aminooxazole), alkylation can occur at different sites.[4]

  • Causality: The reaction will favor the most nucleophilic and sterically accessible nitrogen.

  • Solution: The choice of base and solvent can influence regioselectivity.[8] A strong base may selectively deprotonate one site over another. It is often necessary to perform small-scale test reactions with different bases to find the optimal conditions for the desired isomer.[8]

Troubleshooting Workflow for Direct N-Alkylation

Caption: Troubleshooting workflow for low conversion in direct N-alkylation.

Part 2: Troubleshooting the A³ (Aldehyde-Alkyne-Amine) Coupling Reaction

The A³ coupling is a powerful, one-pot, three-component reaction that forms propargyl amines from an aldehyde, a terminal alkyne, and an amine, typically catalyzed by a transition metal.[1][2] Its efficiency and atom economy make it highly attractive, but low conversion often points to issues with the catalyst or the formation of key intermediates.[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 3: My A³ coupling reaction is not working. What is the first thing I should check?

The catalyst is the heart of the A³ coupling. Catalyst choice and activity are paramount.

• Catalyst Choice and Loading: While many metals can catalyze the reaction, copper and gold salts are most common.[8][10]

  • Causality: The catalyst's role is twofold: it activates the terminal alkyne's C-H bond to form a metal-acetylide species, and it can facilitate the condensation of the aldehyde and amine to form an iminium ion intermediate.[1][2] An ineffective catalyst will fail at one or both of these crucial steps.

  • Solution: Copper(I) salts like CuI or CuBr are inexpensive and highly effective.[1] For certain substrates, gold or silver catalysts may offer better yields.[8] If you suspect catalyst deactivation, increasing the catalyst loading (e.g., from 1 mol% to 5 mol%) in a small-scale test can help diagnose the problem. Solvent-free conditions have also been shown to improve yields in many cases.[10][11][12]

• Catalyst Deactivation: Catalysts can be poisoned by impurities or deactivated by reaction components.

  • Causality: Impurities in reagents (e.g., sulfur compounds) can poison the metal catalyst. In some cases, the amine itself or byproducts can coordinate too strongly to the metal center, inhibiting catalytic turnover.[13][14]

  • Solution: Ensure all reagents and solvents are of high purity. If catalyst poisoning is suspected, purifying the starting materials may be necessary. Sometimes, the addition of a ligand (e.g., a Pybox ligand) can stabilize the catalyst and improve performance.[8]

A³ Coupling Reaction Mechanism

Caption: Simplified mechanism of the metal-catalyzed A³ coupling reaction.

Question 4: The reaction is slow and requires high temperatures. How can I optimize it for milder conditions?

While some A³ couplings require heat, optimization can often lead to milder and more efficient protocols.[10][11]

• Solvent and Temperature:

  • Causality: The initial condensation to form the iminium ion involves the loss of water. In a non-polar solvent, this may require azeotropic removal with heat (e.g., using a Dean-Stark trap in toluene). However, in some cases, polar solvents or even water can promote the reaction.[8]

  • Solution: While high temperatures can be effective, they may also lead to side products.[8] First, try the reaction at room temperature, as many modern catalytic systems are highly active.[8] If heating is required, a modest temperature of 80 °C is often sufficient.[10][11] Interestingly, for some silver-catalyzed systems, water has been used as the solvent at 100 °C with good results.[8]

• Substrate Reactivity:

  • Causality: The electronic nature of the aldehyde and amine affects the rate of iminium ion formation. Electron-withdrawing groups on the aldehyde can make it more electrophilic and speed up the initial condensation.

  • Solution: While you often cannot change your substrates, understanding their reactivity helps. If you are using a less reactive aldehyde (e.g., an aliphatic one), you may need a more active catalyst or slightly more forcing conditions compared to an aromatic aldehyde.[8]

Table 2: Common Catalysts for A³ Coupling

Catalyst	Common Loading	Typical Solvents	Key Advantages
CuI / CuBr	1-5 mol%	Toluene, Water, Solvent-free	Inexpensive, robust, widely applicable.[1]
AgI / Ag salts	1-5 mol%	Water, Organic	Effective, sometimes outperforms copper for specific substrates.[8]
Au(III) salts	0.25-5 mol%	Organic	Highly active, can work at very low loadings and room temperature.[8]
NiO / Fe₃O₄ NPs	3-20 mol%	Solvent-free, EtOH	Heterogeneous, easily recoverable and reusable.[11]

Part 3: Experimental Protocols

Protocol 1: General Procedure for a Trial Direct N-Alkylation

This protocol is a starting point for optimizing the direct alkylation of a secondary amine.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the secondary amine (1.0 eq) and anhydrous DMF (to make a 0.2 M solution).

• Deprotonation: Add potassium carbonate (K₂CO₃, 2.0 eq). Stir the suspension at room temperature for 30 minutes.

• Alkylation: Add propargyl bromide (80% solution in toluene, 1.1 eq) dropwise to the mixture at 0 °C.[8]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS until the amine starting material is consumed.[8]

• Workup: Quench the reaction by carefully adding saturated aqueous NH₄Cl solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.[15]

Protocol 2: General Procedure for a Trial A³ Coupling Reaction

This protocol provides a robust starting point for a copper-catalyzed A³ coupling.

• Preparation: To a screw-cap vial, add the aldehyde (1.0 eq), the amine (1.1 eq), the terminal alkyne (1.2 eq), and a magnetic stir bar.

• Catalyst Addition: Add Copper(I) Iodide (CuI, 0.05 eq).

• Reaction: Add toluene (to make a 0.5 M solution). Seal the vial and stir the mixture at 80 °C.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the aldehyde is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a short plug of celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel. Alternatively, for basic amine products, an acidic wash can be used to extract the product into an aqueous layer, which is then basified and re-extracted into an organic solvent.[16]

References

• Metal-Catalysed A3 Coupling Methodologies: Classification and Visualisation - MDPI. Available from: [Link]

• Optimization of A3-coupling the reaction conditions for synthesis of propargylamines. - ResearchGate. Available from: [Link]

• Optimization of the A³ coupling reaction condition - ResearchGate. Available from: [Link]

• One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation - Sciforum. Available from: [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - MDPI. Available from: [Link]

• A3 Coupling Reaction - Chemistry LibreTexts. Available from: [Link]

• Optimisation reaction of A3 coupling reaction | Download Scientific Diagram - ResearchGate. Available from: [Link]

• Preparation of propargyl amides from propargylamine. - ResearchGate. Available from: [Link]

• Alkyne Ligation Handles: Propargylation of Hydroxyl, Sulfhydryl, Amino, and Carboxyl Groups via the Nicholas Reaction - PMC. Available from: [Link]

• Overcoming Deactivation of Amine-Based Catalysts: Access to Fluoroalkylated γ-Nitroaldehydes - ResearchGate. Available from: [Link]

• New process for the preparation of propargyl amines - Google Patents.

• Workup: Amines - University of Rochester. Available from: [Link]

• Synthesis of propargylic amines - Organic Chemistry Portal. Available from: [Link]

• Synthesis and Reactivity of Propargylamines in Organic Chemistry | Chemical Reviews. Available from: [Link]

• Solvent-free synthesis of propargylamines: an overview - RSC Publishing. Available from: [Link]

• Alkylation of Amines (Sucks!) - Master Organic Chemistry. Available from: [Link]

• A walk around A3 Coupling for the synthesis of Propargylamines - Journal of Pharmacognosy and Phytochemistry. Available from: [Link]

• Synthesis of Propargylamines by Cross-Dehydrogenative Coupling - SciSpace. Available from: [Link]

• Difficulties with N-Alkylations using alkyl bromides : r/Chempros - Reddit. Available from: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. phytojournal.com [phytojournal.com]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Solvent-free synthesis of propargylamines: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03324G [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Workup [chem.rochester.edu]

Technical Support Center: Optimized N-Propargylation of Secondary Amines

Status: Active Operator: Senior Application Scientist Ticket ID: PROP-SEC-AMINE-001

Introduction: The Chemoselectivity Challenge

Welcome to the Technical Support Center. If you are accessing this guide, you are likely facing one of two critical failure modes in the propargylation of secondary amines:

• Quaternization (Over-alkylation): Your reaction yields a mixture of the desired tertiary amine and the quaternary ammonium salt.

• Isomerization: Your NMR shows vinylic protons (5.0–6.0 ppm) indicating the propargyl group has isomerized to an allene.

The secondary amine propargylation is deceptively simple. While primary amines struggle with mono-alkylation, secondary amines are prone to quaternization because the product (a tertiary propargyl amine) often retains significant nucleophilicity. Furthermore, the propargylic protons are acidic (

), making them susceptible to base-catalyzed isomerization to allenes.

This guide provides troubleshooting workflows and two distinct protocols: the Classic

Optimization (for simple substrates) and the Catalytic A³ Coupling (the "Silver Bullet" for difficult cases).

Part 1: Diagnostic & Decision Logic

Before selecting a protocol, use this logic tree to diagnose your current failure mode or select the correct starting path.

Caption: Decision matrix for selecting between Direct Alkylation and A3 Coupling based on substrate constraints and observed byproducts.

Part 2: Troubleshooting Guides (FAQ)

Issue 1: The "Over-Alkylation" Trap

User Report: "I used 1.2 equivalents of propargyl bromide. The starting material is gone, but my isolated yield is only 40%. The rest is a water-soluble solid."

Root Cause: The product of your reaction is a tertiary amine , which is often more nucleophilic than the starting secondary amine due to the inductive donation of the alkyl groups. In the presence of excess propargyl bromide, the product reacts again to form a quaternary ammonium salt (the water-soluble solid).

Technical Fixes:

• Invert Stoichiometry (The "0.9 Rule"): Never use excess alkylating agent for secondary amines in direct alkylation. Use 0.8–0.9 equivalents of propargyl bromide relative to the amine. It is easier to separate unreacted secondary amine (via polarity or derivatization) than to separate the quaternary salt.

• The "Precipitation" Trick: Use a non-polar solvent (like Toluene or Et₂O) if your secondary amine is soluble but the ammonium salt is not. As the salt forms, it may precipitate, removing it from the solution and preventing further reaction.

• Ultimate Solution (A³ Coupling): Switch to the A³ coupling protocol (see Part 3). This mechanism involves a metal-acetylide attacking an iminium ion.[1] Once the tertiary amine is formed, it cannot react further because it cannot form another iminium ion. This reaction is self-limiting. [2]

Issue 2: Allene Contamination

User Report: "My product has the correct mass, but the NMR shows a multiplet at 5.2 ppm and 5.8 ppm instead of a triplet at 2.2 ppm."

Root Cause: You are seeing Base-Catalyzed Propargyl-Allene Isomerization .

This occurs when the base is too strong (e.g., NaH, KOH) or the temperature is too high. The propargylic protons are acidic, and the allene is often thermodynamically accessible.

Technical Fixes:

• Base Selection: Switch to anhydrous

  or Cesium Carbonate ( ) . Avoid hydroxide bases. If solubility is an issue, use DIPEA (Hünig's base) , which is non-nucleophilic and bulky, minimizing proton abstraction from the propargyl group.

• Temperature Control: Perform the addition at 0°C and do not exceed 40°C during the reaction. Isomerization typically has a higher activation energy than substitution.

Part 3: Validated Experimental Protocols

Protocol A: The "Silver Bullet" (A³ Coupling)

Recommended for: High-value substrates, prevention of quaternary salts, and maximum chemoselectivity.

Mechanism: This is a multicomponent coupling of an Aldehyde , an Alkyne , and an Amine (A³).[1][3][4][5][6] It bypasses propargyl halides entirely.

• Why it works: The copper catalyst activates the alkyne (forming Cu-acetylide). The amine and aldehyde form an iminium ion in situ.[6] The acetylide attacks the iminium.[1][3][6]

• Self-Validating Step: The reaction stops at the tertiary amine because a tertiary amine cannot condense with an aldehyde to form a reactive iminium species.

Step-by-Step Workflow:

• Reagents:

  • Secondary Amine (1.0 mmol)[7]

  • Paraformaldehyde (or specific aldehyde) (1.2 mmol)

  • Terminal Alkyne (1.2 mmol)

  • Catalyst: CuBr (5 mol%) or CuI (5 mol%)

  • Solvent: Toluene or Dioxane (2 mL)

• Procedure:

  • Add amine, aldehyde, alkyne, and solvent to a vial.

  • Add CuBr catalyst last.

  • Seal and heat to 80–100°C for 4–12 hours.

  • Note: Even though heat is used, isomerization is rare because the conditions are essentially neutral/slightly acidic (Lewis acid), not basic.

• Workup:

  • Filter through a small pad of Celite to remove Copper.

  • Concentrate and purify via column chromatography.

Protocol B: Optimized Direct Alkylation ( )

Recommended for: Simple substrates where propargyl bromide is the only option.

Step-by-Step Workflow:

• Reagents:

  • Secondary Amine (1.0 equiv)

  • Propargyl Bromide (80% wt in toluene) (0.9 equiv - Critical)

  • Base:

    (2.0 equiv, anhydrous, finely ground)

  • Solvent: Acetone (Reagent Grade) or Acetonitrile (MeCN)

• Procedure:

  • Suspend Amine and

    in Acetone at 0°C (Ice bath).

  • Add Propargyl Bromide dropwise over 20 minutes. High local concentration promotes over-alkylation.

  • Allow to warm to Room Temperature (20–25°C). Do not heat.

  • Monitor by TLC/LCMS.[8]

• Workup:

  • Filter off the solid salts.

  • Concentrate the filtrate.

  • Purification: If unreacted amine remains (due to using 0.9 eq halide), scavenge it using a polymer-supported isocyanate resin or remove via acid wash if the product

    allows differentiation.

Part 4: Data Comparison & Performance

The following table summarizes the expected outcomes based on method selection.

Parameter	Method A: Strong Base (NaH/THF)	Method B: Optimized ( /Acetone)	Method C: A³ Coupling (CuBr/Toluene)
Primary Byproduct	Allene (Isomerization)	Unreacted SM (controlled)	None (High Purity)
Quaternization Risk	High	Moderate	Zero (Mechanistically impossible)
Reaction pH	Highly Basic (>12)	Mildly Basic (9-10)	Neutral / Lewis Acidic
Atom Economy	Low (Halide waste)	Moderate	High (Water is only byproduct)
Typical Yield	40–60%	70–85%	85–95%

References

• Wei, C., & Li, C. J. (2003).[9] A Highly Efficient Three-Component Coupling of Aldehyde, Alkyne, and Amines via C-H Activation Catalyzed by Gold in Water. Journal of the American Chemical Society.[1] Link (Seminal paper on A3 coupling preventing over-alkylation).

• Peshkov, V. A., et al. (2013). The A3-coupling reaction: a versatile method for the preparation of propargylamines.[1][4][5][6] Chemical Society Reviews.[10] Link (Comprehensive review on mechanism and scope).

• Campagne, J. M., et al. (2015). Why base-catalyzed isomerization of N-propargyl amides yields mostly allenamides rather than ynamides. Beilstein Journal of Organic Chemistry. Link (Detailed thermodynamics of the propargyl-allene isomerization).

• BenchChem Technical Guides. (2025). Avoiding Over-alkylation in Amine Synthesis. ACS GCI Pharmaceutical Roundtable. Link (General industrial guidelines for amine alkylation).

Sources

• 1. The Asymmetric A3(Aldehyde–Alkyne–Amine) Coupling: Highly Enantioselective Access to Propargylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Secondary Amines via Self-Limiting Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. phytojournal.com [phytojournal.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Direct Conversion of N-Alkylamines to N-Propargylamines Through C–H Activation Promoted by Lewis Acid/Organocopper Catalysis: Application to Late-Stage Functionalization of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Propargylic amine synthesis by amination [organic-chemistry.org]
• 10. Catalysts For Propargylamines Synthesis Via A3, AHA, and KA2 Coupling - A Review [ouci.dntb.gov.ua]

Technical Support Center: Optimal Solvent Systems for Ethyl(prop-2-yn-1-yl)propylamine Extraction

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the extraction and purification of Ethyl(prop-2-yn-1-yl)propylamine. Here, we address common challenges and provide robust, field-proven methodologies to ensure high-purity, high-yield recovery of this tertiary amine. Our approach is grounded in the fundamental physicochemical principles governing liquid-liquid and solid-phase extraction.

Section 1: Frequently Asked Questions (FAQs)

This section addresses preliminary questions that form the foundation for developing a successful extraction protocol.

Q1: What is the core principle behind the successful extraction of Ethyl(prop-2-yn-1-yl)propylamine?

A1: The extraction of Ethyl(prop-2-yn-1-yl)propylamine, a tertiary amine, hinges on the reversible conversion between its two forms: the neutral "free base" and the protonated "ammonium salt".[1] The neutral form is soluble in organic solvents, while its protonated salt is soluble in the aqueous phase.[1][2] By strategically adjusting the pH of the aqueous medium, you can control which phase the amine preferentially dissolves in, allowing for its separation from other components in a mixture.[1]

Q2: How do I determine the correct pH for my extraction?

A2: The optimal pH is dictated by the pKa of the amine's conjugate acid (pKaH). While the exact pKaH for Ethyl(prop-2-yn-1-yl)propylamine is not readily published, similar small tertiary and secondary amines typically have pKaH values in the range of 10-11.[3][4] The guiding principle is as follows:

• To extract the amine into an organic solvent: The pH of the aqueous phase should be significantly higher than the pKaH. A general rule is to adjust the pH to at least 2 units above the pKaH (e.g., pH > 12).[1] This ensures the amine is predominantly in its neutral, organic-soluble free base form.

• To move the amine into the aqueous phase (for washing/purification): The pH of the aqueous solution should be significantly lower than the pKaH. A guideline is to adjust the pH to at least 2 units below the pKaH (e.g., pH < 8, with pH 2-4 being common practice).[1][5] This converts the amine to its protonated, water-soluble salt form.

Q3: What are the best starting organic solvents for a liquid-liquid extraction (LLE)?

A3: The choice of solvent depends on the polarity of potential impurities and the desired efficiency. Given the moderate polarity of Ethyl(prop-2-yn-1-yl)propylamine, several solvents are suitable. A good starting point would be solvents of intermediate polarity that are immiscible with water.

• Common Choices: Dichloromethane (DCM), Ethyl Acetate (EtOAc), and Methyl tert-butyl ether (MTBE).

• Less Polar Options: Toluene or hexanes can be used if trying to separate the amine from highly non-polar impurities.

• More Polar Options: For very polar analytes, n-butanol can be considered, though it has some miscibility with water.[6]

Q4: In what scenarios should I opt for Solid-Phase Extraction (SPE) over traditional LLE?

A4: SPE is an excellent alternative to LLE and is particularly advantageous in the following situations:[7][8]

• Complex Sample Matrices: When the amine is in a complex mixture like biological fluids (blood, urine) or environmental samples, SPE can provide a much cleaner extract.[8][9]

• Trace Concentrations: SPE is highly effective for concentrating analytes that are present at very low levels.[9]

• Persistent Emulsion Problems: If you consistently face issues with emulsion formation during LLE, switching to SPE completely bypasses this problem.[10]

• Automation: SPE is more readily automated for high-throughput sample processing.

Section 2: Troubleshooting Guide for Extraction Workflows

This guide provides solutions to specific issues encountered during the extraction of Ethyl(prop-2-yn-1-yl)propylamine.

Problem: Low or No Recovery of Amine in the Organic Phase

This is one of the most common issues and can almost always be traced back to incorrect pH or solvent selection.

• Possible Cause 1: Incorrect pH of the Aqueous Phase.

  • Causality: If the aqueous phase is not sufficiently basic, the amine will remain in its protonated, water-soluble form and will not partition into the organic layer.

  • Solution: Before extraction, ensure the aqueous layer's pH is greater than 12. Use a pH meter or pH paper to verify. Add a strong base like 1-6M sodium hydroxide (NaOH) or potassium hydroxide (KOH) dropwise until the target pH is reached and stable.[1]

• Possible Cause 2: Inappropriate Organic Solvent Choice.

  • Causality: The chosen organic solvent may not have the appropriate polarity to effectively solvate the amine. If the solvent is too non-polar (e.g., hexane), it may not efficiently extract the moderately polar amine.

  • Solution: Switch to a solvent with higher polarity, such as ethyl acetate or dichloromethane. If recovery is still low, consider that the amine may have higher water solubility than anticipated.[11]

• Possible Cause 3: High Water Solubility of the Amine.

  • Causality: Amines with lower molecular weights can have significant water solubility even in their free base form.[2]

  • Solution: "Salting Out". Saturate the aqueous layer with a salt, such as sodium chloride (NaCl), before extraction.[6] This increases the ionic strength of the aqueous phase, decreases the solubility of the organic amine, and drives it into the organic layer.

Problem: A Stable Emulsion Forms Between Layers

An emulsion is a stable mixture of two immiscible liquids that appears as a cloudy or milky third layer, making separation impossible.[12] This is often caused by vigorous agitation or the presence of surfactant-like molecules.[10][12]

• Preventative Strategy: Gentle Mixing.

  • Causality: High shear forces from vigorous shaking break the liquids into fine droplets that are difficult to coalesce.[12]

  • Solution: Instead of shaking, gently and slowly invert the separatory funnel 10-15 times. This provides sufficient interfacial area for extraction to occur without the intense agitation that leads to emulsions.[5][10]

• Solutions for a Formed Emulsion:

  • Add Brine: Introduce a saturated solution of NaCl (brine). This increases the polarity of the aqueous phase and can help disrupt the forces stabilizing the emulsion.[10]

  • Centrifugation: Transfer the mixture to centrifuge tubes and spin at a moderate speed. The g-force will compel the denser and lighter phases to separate.[10]

  • Filtration: Pass the mixture through a plug of glass wool or a specialized phase separation filter paper.[10]

  • Change Solvent Polarity: Add a small amount of a different solvent to alter the system's properties and break the emulsion.[10]

Problem: Co-extraction of Unwanted Impurities

The final product is impure, with other components from the reaction mixture carrying over into the final extract.

• Causality: Neutral or other basic impurities will be extracted along with your target amine in a simple basify-and-extract workflow. Acidic impurities may also be present.

• Solution: Implement a Full Acid-Base Extraction Cleanup. This is a highly effective purification technique.[13]

  • Acid Wash (Remove Basic Impurities): Dissolve the initial crude product in a suitable organic solvent (e.g., MTBE). Extract this organic solution with an acidic aqueous solution (e.g., 1M HCl, pH ~1-2). Your target amine will move into the aqueous phase as a salt, while neutral impurities remain in the organic phase, which is then discarded.

  • Basify and Re-extract: Take the acidic aqueous layer containing your protonated amine and basify it to pH > 12 with cold NaOH or KOH.

  • Final Extraction: Extract this basic aqueous solution with a fresh portion of organic solvent (e.g., 3x with MTBE or EtOAc). Your purified amine will now be in its free base form in the organic layer.

  • Final Wash and Dry: Wash the combined organic layers with brine to remove residual water and inorganic salts, then dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

Section 3: Standardized Experimental Protocols

These protocols provide detailed, step-by-step methodologies for common extraction scenarios.

Protocol 1: High-Purity Liquid-Liquid Extraction (LLE) of Ethyl(prop-2-yn-1-yl)propylamine

This protocol is designed to isolate the amine from a mixture containing neutral and acidic impurities.

• Initial Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., 50 mL of ethyl acetate).

• Acidic Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl). Stopper the funnel and gently invert 10-15 times, venting frequently. Allow the layers to separate. Drain the lower aqueous layer into a clean flask. Repeat the acidic extraction on the organic layer two more times, combining all aqueous extracts.

  • Causality: This step protonates the basic amine, pulling it into the aqueous phase while leaving neutral impurities behind in the organic layer, which can now be discarded.[13]

• Basification: Place the combined acidic aqueous extracts in an ice bath to dissipate heat. Slowly add 6M NaOH while stirring until the pH of the solution is >12 (verify with a pH meter).

  • Causality: This deprotonates the amine salt back to its neutral, organic-soluble free base form.[1]

• Back-Extraction: Return the now-basic aqueous solution to the separatory funnel. Add a fresh portion of ethyl acetate (e.g., 50 mL). Gently invert the funnel as before. Allow layers to separate and drain the lower aqueous layer. Collect the upper organic layer containing your purified amine. Repeat this extraction two more times with fresh ethyl acetate.

• Washing and Drying: Combine all organic extracts. Wash once with an equal volume of brine to remove residual water and salts.[10] Drain the brine and transfer the organic layer to a flask containing anhydrous magnesium sulfate (MgSO₄). Swirl and let it sit for 10-15 minutes.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the purified Ethyl(prop-2-yn-1-yl)propylamine.

Protocol 2: Reversed-Phase Solid-Phase Extraction (SPE) Cleanup

This protocol is ideal for purifying the amine from a complex aqueous matrix. A C18 silica cartridge is used as the stationary phase.[9]

• Cartridge Conditioning: Sequentially pass 5 mL of methanol followed by 5 mL of deionized water through the C18 SPE cartridge. Do not allow the cartridge to go dry.

  • Causality: The methanol wets the C18 chains, and the water prepares the stationary phase for the aqueous sample.[14]

• Sample Preparation and Loading: Take your sample containing the amine and dilute it with water if necessary. Adjust the pH to < 4 with an acid like phosphoric or hydrochloric acid. Slowly pass the acidified sample through the conditioned SPE cartridge.

  • Causality: At low pH, the amine is protonated and polar. It will have minimal retention on the non-polar C18 stationary phase, allowing it to pass through while non-polar impurities are retained. (Note: This describes a "pass-through" cleanup. Alternatively, for retaining the amine, a cation exchange SPE would be used). For a reversed-phase retention mechanism, the sample would be loaded under neutral or basic conditions where the free base amine has more affinity for the C18 phase. The choice depends on the nature of the impurities.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any remaining polar impurities and salts.

• Elution: Elute the retained non-polar impurities with a suitable organic solvent like acetonitrile or methanol. The purified, protonated amine will be in the initial sample effluent (the "flow-through").

• Product Recovery: Collect the flow-through from the sample loading step. Basify this solution to pH > 12 and perform a simple LLE as described in Protocol 1 (steps 4-6) to recover the purified amine.

Section 4: Data & Workflow Visualizations

Table 1: Properties of Common Organic Solvents for LLE

Solvent	Polarity Index	Density (g/mL)	Boiling Point (°C)	Water Miscibility	Primary Use Case
n-Hexane	0.1	0.655	69	Immiscible	Extracting from highly polar matrix; may have low efficiency for this amine.
Toluene	2.4	0.867	111	Immiscible	Good for separating from polar impurities.
Diethyl Ether	2.8	0.713	35	Slightly Soluble	Volatile, good general-purpose solvent.
MTBE	2.5	0.740	55	Slightly Soluble	Safer alternative to Diethyl Ether; less prone to peroxide formation.
Dichloromethane (DCM)	3.1	1.326	40	Immiscible	High density (bottom layer); can dissolve many organics.
Ethyl Acetate (EtOAc)	4.4	0.902	77	Slightly Soluble	Good balance of polarity; effective for many amines.[15]

Diagrams

Caption: Troubleshooting logic for low extraction recovery.

References

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• Al-Saffar, Z. F. A., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. [Link]

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• Nielsen, S. S., et al. (2016). The separation of zirconium and hafnium from (NH4)3Zr(Hf)F7 using amine - based extractants. The Journal of The Southern African Institute of Mining and Metallurgy. [Link]

• Dâscălu, D., et al. (2018). Effect of aqueous solution pH value on the reactive extraction degrees of acidic amino acids with D2EHPA dissolved in butyl acetate. ResearchGate. [Link]

• K-Jhil. Tips for Troubleshooting Liquid–Liquid Extraction. [Link]

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

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• ResearchGate. Liquid–liquid extraction for in situ carboxylic acid recovery via continuous membrane-based emulsion separations. [Link]

• Google Patents.

• ResearchGate. Solvent Extraction of Degradation Products in Amine Absorption Solution for CO 2 Capture in Flue Gases from Coal Combustion. [Link]

• Chemistry LibreTexts. 2.3: LIQUID-LIQUID EXTRACTION. [Link]

• Barben Analytical. Natural Gas Amine Sweetening (pH & Oxygen). [Link]

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• Wikipedia. Solid-phase extraction. [Link]

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Reference Data & Comparative Studies

A Guide to the 1H NMR Chemical Shifts of the Terminal Alkyne in Ethyl(prop-2-yn-1-yl)propylamine

For researchers and professionals in drug development and organic synthesis, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. This guide provides an in-depth analysis of the 1H NMR chemical shifts of the terminal alkyne proton in Ethyl(prop-2-yn-1-yl)propylamine, offering a comparison with related structures and a robust experimental protocol for accurate data acquisition.

The Unique Signature of the Acetylenic Proton

The proton attached to a terminal alkyne (a C≡C-H group) presents a distinctive signal in a 1H NMR spectrum. Typically, these protons resonate in the range of 2.0-3.2 ppm.[1] This is notably upfield (more shielded) compared to vinylic protons (C=C-H) which appear between 4.5-6.5 ppm, and aromatic protons which are found between 6.5-8.0 ppm.[2] This seemingly counterintuitive shielding is a direct consequence of the magnetic anisotropy of the carbon-carbon triple bond.[3]

The cylindrical cloud of π-electrons in the alkyne, when placed in an external magnetic field (B₀), circulates in a way that generates a secondary, induced magnetic field.[4] When the alkyne molecule is oriented with its triple bond axis parallel to the external magnetic field, the induced field opposes the applied field in the region of the acetylenic proton.[5][6] This shielding effect requires a higher applied field to achieve resonance, resulting in the characteristic upfield chemical shift.[7][8][9]

Analysis of the 1H NMR Spectrum of Ethyl(prop-2-yn-1-yl)propylamine

To fully characterize Ethyl(prop-2-yn-1-yl)propylamine, it is essential to predict the chemical shifts and coupling patterns for all protons in the molecule. The presence of the electronegative nitrogen atom will deshield adjacent protons, shifting them downfield.

Below is a table summarizing the predicted 1H NMR data for Ethyl(prop-2-yn-1-yl)propylamine. These predictions are based on established chemical shift ranges and data from structurally similar compounds.[10][11][12]

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-a (C≡C-H )	~ 2.2	Triplet (t)	~ 2.5
H-b (-C≡C-CH ₂-)	~ 3.4	Doublet (d)	~ 2.5
H-c (-N-CH ₂-CH₃)	~ 2.5	Quartet (q)	~ 7.2
H-d (-N-CH₂-CH ₃)	~ 1.0	Triplet (t)	~ 7.2
H-e (-N-CH ₂-CH₂-CH₃)	~ 2.4	Triplet (t)	~ 7.5
H-f (-N-CH₂-CH ₂-CH₃)	~ 1.5	Sextet	~ 7.4
H-g (-N-CH₂-CH₂-CH ₃)	~ 0.9	Triplet (t)	~ 7.3

Analysis of the Terminal Alkyne Proton (H-a):

The terminal alkyne proton is predicted to appear around 2.2 ppm. A key feature is the long-range, four-bond coupling (⁴J) to the methylene protons of the propargyl group (H-b), which splits the signal into a triplet.[13] This small coupling constant of approximately 2.5 Hz is characteristic of terminal alkynes.

Comparative Analysis

To understand the influence of the N-alkyl substituents on the acetylenic proton's chemical shift, a comparison with simpler propargylamine derivatives is insightful.

Compound	Structure	Approximate Chemical Shift of ≡C-H (ppm)
Propargylamine	C₃H₅N	~ 2.2
Ethyl(prop-2-yn-1-yl)propylamine	C₈H₁₅N	~ 2.2
N,N-Diethylpropargylamine	C₇H₁₃N	~ 2.2

The comparison suggests that the nature of the alkyl groups on the amine has a minimal effect on the chemical shift of the terminal alkyne proton. The primary determinant of its chemical shift is the anisotropic effect of the triple bond itself. The electronic influence of the nitrogen atom is transmitted through the sigma bonds and its effect diminishes with distance.

Experimental Protocol for High-Resolution 1H NMR

Acquiring a clean, high-resolution 1H NMR spectrum is paramount for accurate structural analysis. The following protocol is recommended for a sample like Ethyl(prop-2-yn-1-yl)propylamine.

1. Sample Preparation:

• Sample Quantity: Weigh 5-10 mg of the purified amine into a clean, dry vial.

• Solvent Selection: Use a high-purity deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. For amines, it is crucial to use a solvent that does not exchange protons with the analyte, unless such exchange is being studied.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Ensure the sample is fully dissolved.

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube. This prevents magnetic field inhomogeneity.[14]

• Internal Standard: Tetramethylsilane (TMS) is typically added by the solvent manufacturer as an internal reference (0 ppm).

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Shimming: Carefully shim the magnetic field to optimize its homogeneity. This is critical for achieving sharp spectral lines.

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16 scans should be sufficient for a sample of this concentration.

• Solvent Suppression: If necessary, use a solvent suppression technique to minimize the residual solvent peak.

3. Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum by setting the TMS peak to 0.00 ppm.

• Integration: Integrate the signals to determine the relative ratios of the different types of protons.

Visualizing the Workflow and Key Concepts

Diagrams can aid in understanding complex processes and concepts. The following have been generated using Graphviz to illustrate the experimental workflow and the principle of magnetic anisotropy in alkynes.

Caption: Anisotropic effect in a terminal alkyne.

References

• Alkynes | OpenOChem Learn. (n.d.). Retrieved from [Link]

• Anisotropic effect (Magnetic Anisotropy) | Aromatic compounds, Alkenes, aldehydes and Alkynes - YouTube. (2022, March 31). Retrieved from [Link]

• Anisotropic Effects in Alkenes, Alkynes & Aromatic Compounds (Benzene) in 1H-NMR| Org. Spectroscopy - YouTube. (2023, May 6). Retrieved from [Link]

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups - e-PG Pathshala. (n.d.). Retrieved from [Link]

• Chemical shifts. (n.d.). Retrieved from [Link]

• Anisotropic effect in 1H NMR - YouTube. (2020, April 26). Retrieved from [Link]

• [FREE] The reason that the chemical shift for an alkyne hydrogen atom is upfield from an alkene hydrogen atom is - brainly.com. (2023, June 6). Retrieved from [Link]

• Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (2015, August 9). Nature Protocols. Retrieved from [Link]

• 5.3: Factors That Influence NMR Chemical Shift - Chemistry LibreTexts. (2022, October 3). Retrieved from [Link]

• 1.3 Factors Affecting Chemical Shift | PDF | Nuclear Magnetic Resonance Spectroscopy. (n.d.). Scribd. Retrieved from [Link]

• NMR - Magnetic Anisotropy in Carbonyl and Alkyne Molecule (Part -2) | B.Sc, M.Sc, NET (CSIR), GATE. (2022, February 25). YouTube. Retrieved from [Link]

• In situ approach for testing the enantiopurity of chiral amines and amino alcohols by 1H NMR - ResearchGate. (2015, August 6). Retrieved from [Link]

• Ch 13 - Shielding - University of Calgary. (n.d.). Retrieved from [Link]

• NMR spectroscopy - University of Calgary. (n.d.). Retrieved from [Link]

• Supporting Information Efficient one-pot synthesis of Propargylamines catalysed by Gold nanocrystals Stabilized on montmorillonite - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Chemical Shifts: Proton - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

• Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• 36: 1 H-NMR spectrum of propargyl amine initiated poly(Z-Lys 50-st-Trp... - ResearchGate. (n.d.). Retrieved from [Link]

• Spectroscopy of the Alkynes - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• 1H NMR Chemical Shift - Oregon State University. (n.d.). Retrieved from [Link]

• 1H and 15N NMR Characterization of the Amine Groups of Heparan Sulfate Related Glucosamine Monosaccharides in Aqueous Solution | Analytical Chemistry - ACS Publications. (2015, May 28). Retrieved from [Link]

• The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation - Modgraph. (2007, July 19). Retrieved from [Link]

• 1H proton nmr spectrum of ethylamine C2H7N CH3CH2NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved from [Link]

• NMR Predictor | Chemaxon Docs. (n.d.). Retrieved from [Link]

• Predict NMR spectra in seconds | Free Application | NMR Analysis | 1H NMR | 13C NMR - YouTube. (2022, August 7). Retrieved from [Link]

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Spectroscopic Characterization Guide: N-Alkyl Propargyl Amines

Executive Summary

N-alkyl propargyl amines (e.g., N-methylpropargylamine, Pargyline analogs) represent a critical structural class in medicinal chemistry, serving as pharmacophores for Monoamine Oxidase (MAO) inhibitors and synthons for "click" chemistry.

Characterizing these molecules via Infrared (IR) spectroscopy presents a unique analytical challenge: the co-localization of the amine N-H stretch and the terminal alkyne

C-H stretch in the 3200–3400 cm⁻¹ region. This guide provides a definitive methodology to deconvolute these overlapping signals, distinguish secondary from tertiary analogs, and validate structures using in-situ salt formation.

Part 1: Spectral Architecture & Characteristic Bands[1][2]

The IR spectrum of an N-alkyl propargyl amine is defined by the interplay between the electron-rich nitrogen center and the rigid alkyne backbone. The following table details the diagnostic bands required for identification.

Table 1: Diagnostic IR Bands for N-Alkyl Propargyl Amines

Vibrational Mode	Frequency (cm⁻¹)	Intensity	Shape	Diagnostic Note
C-H Stretch	3280 – 3320	Strong	Sharp	The most dominant feature. Often obscures the N-H stretch in secondary amines.[1]
N-H Stretch	3300 – 3400	Weak/Med	Broad	Only present in secondary amines.[1] Often appears as a shoulder on the high-frequency side of the C-H band.[2]
C C Stretch	2100 – 2140	Weak	Sharp	Asymmetric stretching of the triple bond. Intensity varies with substitution but is diagnostic for the alkyne moiety.[3]
N-H Bend	1580 – 1650	Weak	Broad	Difficult to detect in aliphatic amines; often obscured by skeletal vibrations.
C-N Stretch	1020 – 1250	Medium	Variable	Position depends on the alkyl substituent (aliphatic vs. benzylic).
C-H Bend	600 – 700	Strong	Broad	"Wagging" vibration. A key confirmation of the terminal alkyne status.[4]

Part 2: The Diagnostic Challenge (Deconvoluting the 3300 cm⁻¹ Region)

The primary failure point in characterizing these compounds is misinterpreting the 3300 cm⁻¹ region. In secondary N-alkyl propargyl amines, two distinct hydrogen atoms vibrate in this window:

• The Acetylenic Proton (

  C-H): High dipole change, resulting in a sharp, intense peak.

• The Amine Proton (N-H): Involved in hydrogen bonding, resulting in a broader, weaker peak.

Comparative Analysis: Secondary vs. Tertiary

• Secondary (e.g., N-methyl propargylamine): Contains both

  C-H and N-H.[5] The spectrum shows a sharp spike (~3300) riding on a broader base or accompanied by a weak shoulder (~3350).

• Tertiary (e.g., N,N-dimethyl propargylamine): Contains only

  C-H. The spectrum shows a clean, sharp spike at ~3300 cm⁻¹ with a flat baseline (no N-H broadening).

Logic Flow for Spectral Assignment

The following decision tree illustrates the logical process for assigning bands in this crowded region.

Figure 1: Decision logic for distinguishing secondary and tertiary propargyl amines based on the 3300 cm⁻¹ spectral window.

Part 3: Experimental Protocol – The "Salt Shift" Validation

Because the N-H stretch is weak and easily obscured, relying solely on the neat film spectrum is risky. The most robust method to confirm the presence of a secondary amine is In-Situ Hydrochlorination .

Mechanism

Converting the free amine to its hydrochloride salt (

) drastically alters the vibrational modes:

• N-H Stretch Disappearance: The weak ~3350 cm⁻¹ band disappears.

• Ammonium Band Appearance: A massive, broad absorption band appears between 2400 – 3000 cm⁻¹ (often overlapping C-H alkyl stretches).

• Alkyne Isolation: The

  C-H stretch at ~3300 cm⁻¹ remains sharp and is now spectrally isolated, confirming the alkyne structure without interference.

Protocol: Micro-Scale HCl Exposure

Objective: Confirm secondary amine structure using < 5 mg of sample.

• Baseline Scan: Collect the IR spectrum of the neat liquid amine (thin film on NaCl/KBr plates or ATR crystal).

• Exposure:

  • Method A (Vapor): Hold an open bottle of concentrated HCl near the IR plate for 10-15 seconds. The amine vapors will react with HCl fumes to form a solid/semi-solid salt film on the window.

  • Method B (Solution): Dissolve 5 mg amine in dry ether. Bubble dry HCl gas or add 1 drop of 2M HCl in ether. Evaporate solvent on the IR crystal.

• Salt Scan: Collect the spectrum of the resulting residue.

• Analysis: Look for the emergence of the "Ammonium Broadening" (2400-3000 cm⁻¹) and the isolation of the alkyne peak.

Figure 2: Experimental workflow for the "Salt Shift" validation method.

Part 4: Comparative Data Summary

The following table contrasts the spectral shifts observed between the free base and the salt forms, providing the data points necessary for confirmation.

Feature	Free Base (Secondary Amine)	Hydrochloride Salt ( )	Interpretation
3300 cm⁻¹ Region	Sharp peak ( C-H) + Shoulder (N-H)	Sharp peak ( C-H) ONLY	N-H proton is protonated; stretch shifts.
2500–3000 cm⁻¹	Sharp C-H alkyl stretches	Broad, strong "Ammonium" band	Diagnostic for salt formation.
2120 cm⁻¹ ( )	Weak	Weak (slight shift possible)	Alkyne remains intact.
Fingerprint	Distinct C-N (1000-1200)	Complex/Changed	Lattice vibrations of the salt dominate.

Expert Tip: The "Ghost" Peak

In N-alkyl propargyl amines, beware of Fermi Resonance . The overtone of the N-H bend (approx.

) can sometimes appear near the fundamental stretch, creating a false "doublet" that mimics a primary amine. The Salt Shift protocol eliminates this ambiguity because the fundamental N-H bend shifts upon protonation.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[6] (Standard text for fundamental band assignments).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley.[6] (Authoritative source for specific alkyne/amine shift data).

• National Institute of Standards and Technology (NIST). N-benzyl-N-propargylamine IR Spectrum. NIST Chemistry WebBook, SRD 69.[7] Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd. (Detailed discussion on amine salt shifts).

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A Comparative Guide to HPLC Analysis of Ethyl(prop-2-yn-1-yl)propylamine and Its Potential Impurities

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of safe and effective drug development. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of Ethyl(prop-2-yn-1-yl)propylamine, a secondary amine with potential applications in organic synthesis, and its process-related impurities. By understanding the principles behind method development and the impact of chromatographic parameters, you can select and optimize the most suitable analytical approach for your specific needs.

Ethyl(prop-2-yn-1-yl)propylamine, as a secondary amine, is a valuable building block in the synthesis of more complex molecules. However, its synthesis can lead to a range of impurities that must be identified and quantified. This guide will explore hypothetical HPLC data for the separation of Ethyl(prop-2-yn-1-yl)propylamine from its potential impurities, providing a framework for method development and comparison.

Understanding Potential Impurities

The manufacturing process of Ethyl(prop-2-yn-1-yl)propylamine can potentially generate several impurities. These can arise from starting materials, side reactions, or degradation. For the purpose of this guide, we will consider the following hypothetical impurities:

• Impurity A: Propylamine: A primary amine that may be an unreacted starting material.

• Impurity B: N,N-diethylpropylamine: An impurity resulting from over-alkylation.

• Impurity C: N-propyl(prop-2-yn-1-yl)amine: A related secondary amine that could be formed from a different starting material.

• Impurity D: (E/Z)-1-(propylamino)prop-1-en-1-yl)ethyl)amine: A potential rearrangement or degradation product.

Comparative HPLC Methodologies

The choice of HPLC method is critical for achieving optimal separation of the API from its impurities. Key parameters that influence retention time and resolution include the stationary phase, mobile phase composition, pH, and gradient elution. Below, we compare three hypothetical reversed-phase HPLC methods with varying conditions to illustrate their impact on the separation of Ethyl(prop-2-yn-1-yl)propylamine and its impurities.

Table 1: Comparison of HPLC Method Parameters

Parameter	Method 1	Method 2	Method 3
Column	C18 (e.g., Zorbax, Hypersil), 250 x 4.6 mm, 5 µm	C8, 150 x 4.6 mm, 5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	20 mM Potassium Phosphate Buffer, pH 7.0	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile
Gradient	30-70% B in 15 min	20-60% B in 20 min	40-80% B in 12 min
Flow Rate	1.0 mL/min	1.2 mL/min	1.0 mL/min
Detection	UV at 210 nm	UV at 210 nm	UV at 210 nm
Column Temp.	30°C	35°C	40°C

Rationale for Method Selection:

• Method 1 (C18 with Formic Acid/ACN): This is a widely used, robust starting point for the analysis of basic compounds. The C18 stationary phase provides good hydrophobic retention, while the low pH of the formic acid mobile phase ensures that the amine analytes are protonated, leading to sharp peak shapes. Acetonitrile is a common organic modifier with low viscosity and UV cutoff.

• Method 2 (C8 with Phosphate Buffer/Methanol): A C8 column offers slightly less hydrophobic retention than C18, which can be advantageous for eluting more retained compounds. A neutral pH phosphate buffer is used to explore changes in selectivity, as the ionization state of the analytes may be altered. Methanol as the organic modifier can also provide different selectivity compared to acetonitrile.

• Method 3 (Phenyl-Hexyl with TFA/ACN): The Phenyl-Hexyl stationary phase provides alternative selectivity through π-π interactions with the aromatic rings of the analytes. Trifluoroacetic acid (TFA) is a strong ion-pairing agent that can improve peak shape and retention for basic compounds.

Hypothetical Retention Time Data

The following table presents hypothetical retention time data for Ethyl(prop-2-yn-1-yl)propylamine and its impurities under the three different HPLC methods. This data is illustrative and designed to highlight the impact of the different chromatographic conditions.

Table 2: Hypothetical HPLC Retention Times (in minutes)

Compound	Method 1 (C18/ACN)	Method 2 (C8/MeOH)	Method 3 (Phenyl-Hexyl/ACN)
Impurity A (Propylamine)	2.5	3.1	2.8
Ethyl(prop-2-yn-1-yl)propylamine	8.2	9.5	7.5
Impurity B (N,N-diethylpropylamine)	7.8	9.1	7.1
Impurity C (N-propyl(prop-2-yn-1-yl)amine)	8.5	9.9	7.9
Impurity D ((E/Z)-isomer)	9.1	10.8	8.4

Analysis of Retention Data:

• Method 1 provides a good general separation with the API eluting at a reasonable time.

• Method 2 , with its less hydrophobic C8 column and methanol mobile phase, shows longer retention times overall, which could be beneficial for improving the resolution of closely eluting peaks.

• Method 3 on the Phenyl-Hexyl column shows a different elution order for Impurity B and the API, demonstrating the alternative selectivity of this stationary phase.

Experimental Protocol: A Detailed Step-by-Step Methodology

The following is a detailed protocol for the recommended starting method (Method 1) for the analysis of Ethyl(prop-2-yn-1-yl)propylamine and its impurities.

Objective: To resolve Ethyl(prop-2-yn-1-yl)propylamine from its potential process-related impurities using reversed-phase HPLC with UV detection.

Materials:

• HPLC system with gradient pump, autosampler, column oven, and UV detector

• C18 reversed-phase column (250 x 4.6 mm, 5 µm)

• HPLC grade acetonitrile

• HPLC grade water

• Formic acid (≥98%)

• Ethyl(prop-2-yn-1-yl)propylamine reference standard

• Impurity reference standards (if available)

• Volumetric flasks and pipettes

• 0.45 µm syringe filters

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask containing approximately 500 mL of HPLC grade water. Dilute to the mark with water and mix well.

  • Mobile Phase B (Acetonitrile): Use HPLC grade acetonitrile directly.

• Standard Solution Preparation:

  • Prepare a stock solution of Ethyl(prop-2-yn-1-yl)propylamine reference standard at a concentration of 1 mg/mL in a 50:50 mixture of Mobile Phase A and B.

  • Prepare a working standard solution by diluting the stock solution to a final concentration of 0.1 mg/mL with the same diluent.

  • If available, prepare a mixed impurity stock solution and dilute to a suitable working concentration.

• Sample Preparation:

  • Accurately weigh and dissolve the sample containing Ethyl(prop-2-yn-1-yl)propylamine in the diluent to achieve a final concentration of approximately 0.1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 250 x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection: 210 nm

  • Gradient Program:

    Time (min)	%A	%B
    0.0	70	30
    15.0	30	70
    15.1	70	30

    | 20.0 | 70 | 30 |

• Data Analysis:

  • Integrate the peaks in the chromatograms.

  • Identify the peaks based on the retention times of the reference standards.

  • Calculate the percentage of each impurity using the area percent method or by using the response factors of the individual impurity standards.

Workflow for HPLC Method Development and Impurity Analysis

The following diagram illustrates a typical workflow for developing and validating an HPLC method for impurity profiling.

Caption: A workflow diagram for HPLC method development and validation.

Chiral Considerations

For molecules with stereocenters, such as the related compound Selegiline, chiral separation is often a critical analytical requirement.[1][2] While Ethyl(prop-2-yn-1-yl)propylamine itself is not chiral, derivatives or related compounds in a synthetic pathway may be. In such cases, chiral HPLC methods using chiral stationary phases (CSPs) would be necessary to separate enantiomers.[2][3] The development of chiral HPLC methods involves screening a variety of CSPs and mobile phases to achieve enantiomeric resolution.[2]

Conclusion

The selection of an appropriate HPLC method is paramount for the accurate and reliable analysis of Ethyl(prop-2-yn-1-yl)propylamine and its impurities. This guide has provided a comparative overview of different reversed-phase HPLC methodologies, highlighting how variations in stationary phase and mobile phase composition can significantly impact the separation. By systematically evaluating these parameters, researchers can develop a robust and specific HPLC method suitable for quality control and stability testing. The provided step-by-step protocol for a C18-based method serves as a solid foundation for initiating method development in your laboratory.

References

• Slawson, M. H., Chen, M., Moody, D. E., & Ma, J. (2002). Quantitative analysis of selegiline and three metabolites (N-desmethylselegiline, methamphetamine, and amphetamine) in human plasma by high-performance liquid chromatography-atmospheric pressure chemical ionization-tandem mass spectrometry. Journal of Analytical Toxicology, 26(7), 430–437. [Link]

• Veeprho. Selegiline Impurities and Related Compound. [Link]

• Chafetz, L., Desai, M. P., & Sukonik, L. (1994). Trace decomposition of selegiline. Use of worst-case kinetics for a stable drug. Journal of Pharmaceutical Sciences, 83(9), 1250–1252. [Link]

• Lin, H. L., Kent, U. M., & Hollenberg, P. F. (2009). Inhibition of Bupropion Metabolism by Selegiline: Mechanism-Based Inactivation of Human CYP2B6 and Characterization of Glutathione and Peptide Adducts. Drug Metabolism and Disposition, 37(11), 2204–2213. [Link]

• Sangamithra, S., et al. (2019). A validated LC-ESI-MS/MS method for the quantification of Selegiline HCl in bulk and pharmaceutical formulation. Journal of Applied Pharmaceutical Science, 9(07), 106-110. [Link]

• Nagras, M. A., & Kalaskar, R. C. (2014). Stability Indicating RP-HPLC Method for Selegiline hydrochloride in pharmaceutical formulations. Asian Journal of Pharmaceutical Research and Development, 2(4), 5-13. [Link]

• Setya, S., et al. (2015). RP-HPLC method development and validation of Selegiline hydrochloride in nanoemulsion formulation. World Journal of Pharmaceutical Sciences, 3(4), 737-742. [Link]

• Nagras, M. A., & Kalaskar, R. C. (2014). Stability Indicating RP-HPLC Method for Selegiline Hydrochloride in Pharmaceutical Formulation. Asian Journal of Pharmaceutical Research and Development, 2(4), 5–13. [Link]

• Chaturvedi, A. K., Smith, D. R., & Canfield, D. V. (2001). Stereochemical determination of selegiline metabolites in postmortem biological specimens. Federal Aviation Administration, Office of Aerospace Medicine. [Link]

• Zhang, Y., et al. (2018). A Sensitive HPLC-MS/MS Method for the Quantification of Selegiline in Beagle Dog Plasma. Latin American Journal of Pharmacy, 37(8), 1635-41. [Link]

• SIELC Technologies. Separation of Selegiline hydrochloride on Newcrom R1 HPLC column. [Link]

• Ahuja, S. (2005). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Ataman Kimya. N-ETHYL PROPYLAMINE. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Dana Bioscience. Ethyl(2-methylpropyl)(prop-2-yn-1-yl)amine 1g. [Link]

• SIELC Technologies. 2-(Dimethylamino)ethyl propionate. [Link]

• Google Patents. DE19529090A1 - Ethyl-propylamine prodn. used in agrochemicals prodn.

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]

Comparative Guide: 13C NMR Analysis of N-ethyl-N-propylprop-2-yn-1-amine

This guide outlines the structural elucidation of N-ethyl-N-propylprop-2-yn-1-amine (also known as N-ethyl-N-propylpropargylamine) using Carbon-13 NMR.

This molecule represents a specific challenge in analytical chemistry: it is a tertiary amine with three distinct substituents (asymmetric). Distinguishing the ethyl group from the propyl group—specifically the methyl termini and

-methylenes—requires a comparative approach superior to standard 1D analysis.

Executive Summary

N-ethyl-N-propylprop-2-yn-1-amine is a functionalized tertiary amine often utilized as a pharmacophore in Monoamine Oxidase B (MAO-B) inhibitors (similar to selegiline) and as a "click chemistry" handle in bioconjugation.

• The Challenge: Standard 1D

  C NMR often yields ambiguous assignments in the aliphatic region (10–60 ppm) where the ethyl, propyl, and propargyl signals overlap.

• The Solution: This guide compares the Standard 1D Method against an Integrated 2D Method , demonstrating why the latter is the required standard for regulatory filing and purity assessment of this asymmetric amine.

Structural Analysis & Numbering

Before analysis, we define the carbon environments. The molecule contains 8 distinct carbon environments .

Figure 1: Structural connectivity and carbon numbering for N-ethyl-N-propylprop-2-yn-1-amine.

Comparative Analysis of Methodologies

Method A: Standard 1D C {1H} (Broadband Decoupled)

• Technique: Standard pulse-acquire sequence with proton decoupling.

• Outcome: Provides 8 singlets.

• Deficiency:

  • Ambiguity 1: The methyl carbons of the ethyl group (C5) and propyl group (C8) appear very close (~11.5 vs 11.8 ppm).

  • Ambiguity 2: The

    -methylene carbons (C4, C6, C1) fall in the 40–55 ppm range. Without multiplicity data, assigning which belongs to the ethyl vs. propyl chain is speculative.

• Verdict: Insufficient for definitive structural characterization.

Method B: The Integrated 2D Approach (Recommended)

• Technique: Combination of DEPT-135 (Distortionless Enhancement by Polarization Transfer) and HSQC (Heteronuclear Single Quantum Coherence).

• Outcome:

  • DEPT-135: Inverts

    signals (negative phase) while keeping and upright (positive phase). Quaternary carbons (C2) disappear.

  • HSQC: Correlates protons to their attached carbons, resolving the methyl overlap by checking the distinct proton shifts (Ethyl triplet vs Propyl triplet/multiplet).

• Verdict: Superior . Provides self-validating data required for publication.

Experimental Protocol

Sample Preparation

• Solvent: Chloroform-d (

  ) is preferred over DMSO- to prevent solvent viscosity from broadening the fine splitting of the alkyne proton.

• Concentration: 20–30 mg of amine in 0.6 mL solvent.

• Reference: Internal TMS (0.00 ppm) or the center triplet of

  (77.16 ppm).

Acquisition Parameters (Bruker/Varian 400 MHz equiv.)

Parameter	Method A (Standard)	Method B (DEPT-135)
Pulse Sequence	zgpg30 (Power-gated decoupling)	dept135
Relaxation Delay (D1)	2.0 sec	2.0 sec
Scans (NS)	256–512	128–256
Spectral Width	240 ppm (to catch carbonyl impurities)	160 ppm
Coupling Constant (J)	N/A	Set for Hz

Data Interpretation & Assignment Table

The following data represents the definitive assignment based on the Method B workflow.

Chemical Shift Table ( )

Carbon No.[1][2][3][4]	Assignment	Shift ( , ppm)	DEPT-135 Phase	Multiplicity (Calc)	Mechanistic Rationale
C8	Propyl	11.8	Positive (+)	Quartet	Terminus of longer chain; slightly shielded.
C5	Ethyl	12.5	Positive (+)	Quartet	Terminus of shorter chain.
C7	Propyl	20.2	Negative (-)	Triplet	Unique central methylene; easy diagnostic peak.
C1	Propargyl	42.1	Negative (-)	Triplet	Shielded by alkyne anisotropy relative to alkyl -carbons.
C4	Ethyl	47.5	Negative (-)	Triplet	Inductive effect of N; less desheilded than propyl .
C6	Propyl	55.8	Negative (-)	Triplet	Deshielded relative to ethyl due to -effect of C7.
C3	Alkyne	73.2	Positive (+)	Doublet	Terminal alkyne proton; distinct high field carbon.
C2	Alkyne	78.5	Null (Invisible)	Singlet	Quaternary carbon; only visible in Broadband, not DEPT.

> Note: Chemical shifts are representative values based on additivity rules for tertiary amines and analogous structures (e.g., N,N-diethylpropargylamine) [1, 2].

Analytical Workflow Diagram

Figure 2: Recommended analytical workflow for asymmetric amine characterization.

Troubleshooting & Validation

Distinguishing the Ethyl vs. Propyl -Carbons (C4 vs C6)

This is the most common error in assigning this molecule.

• Observation: Two signals appear at ~47 ppm and ~56 ppm.

• Rule: In tertiary amines, the

  -carbon of a propyl group is typically deshielded (downfield, higher ppm) relative to an ethyl group by approximately 6–9 ppm.

• Validation: Check the HSQC. The proton attached to the 47 ppm carbon should appear as a quartet (Ethyl

  ), whereas the proton attached to the 56 ppm carbon should appear as a triplet (Propyl ).

Confirming the Alkyne

• C2 (Quaternary): Will disappear in the DEPT-135 spectrum. This confirms it is the internal alkyne carbon.

• C3 (Terminal): Will appear positive (upright) in DEPT-135, similar to a methyl group, but its shift (~73 ppm) is diagnostic of

  hybridization.

References

• PubChem. Compound Summary for CID 88398, N-Ethylpropan-1-amine (Analogous substructure data). National Library of Medicine (US), National Center for Biotechnology Information. Accessed Feb 2026. [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg. (Standard reference for amine additivity rules).

• National Institute of Standards and Technology (NIST). 2-Propen-1-amine, N-ethyl- (Allylethylamine) Mass Spectrum and NMR data. NIST Chemistry WebBook, SRD 69.[5] [Link]

• Xu, Z., Yu, X., Feng, X., & Bao, M. (2012).[2] Propargylamine Synthesis by Copper-Catalyzed Oxidative Coupling of Alkynes and Tertiary Amine N-Oxides.[2] The Journal of Organic Chemistry, 77(16), 7114-7118.[2] (Synthesis and NMR characterization of propargyl amines). [Link]

Sources

• 1. 1-Propanamine, N-ethyl- | C5H13N | CID 88398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-Ethyl-N-methyl-2-propen-1-amine | C6H13N | CID 558363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 13C nmr spectrum of propylamine analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of propanamine doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. 2-Propen-1-amine, N-ethyl- [webbook.nist.gov]

A Senior Application Scientist's Guide to Distinguishing N-propargyl Isomers Using Spectroscopic Methods

Introduction: The Challenge of N-propargyl Isomerism

In the landscape of drug development and materials science, N-propargylamines are invaluable building blocks, celebrated for their versatility in reactions like the A³ coupling and click chemistry.[1][2][3][4] However, this synthetic utility often presents a significant analytical challenge: the formation of N-propargyl isomers. When a molecule contains multiple potential nitrogen sites for alkylation (e.g., in heterocyclic systems like imidazoles or aminobenzoic acids), the synthesis can yield a mixture of isomers with identical mass but distinct chemical properties and biological activities.

Distinguishing these closely related structures is not merely an academic exercise; it is a critical step in quality control, reaction optimization, and ensuring the efficacy and safety of the final product. A subtle shift in the propargyl group's position can profoundly impact a molecule's steric profile, hydrogen bonding capability, and overall electronic structure. This guide provides an in-depth comparison of key spectroscopic techniques, offering field-proven insights and detailed protocols to empower researchers to confidently identify and differentiate N-propargyl isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Structural Elucidation

NMR spectroscopy stands as the most powerful and definitive technique for isomer identification, as it provides a detailed map of the molecular skeleton through the chemical environment of ¹H and ¹³C nuclei.[5]

¹H NMR: The First Line of Inquiry

The causality behind using ¹H NMR lies in its sensitivity to the electronic environment of each proton. The chemical shift (δ) of a proton is directly influenced by the proximity of electronegative atoms and unsaturated groups, making it an exquisite probe for structural variations.[6]

Key Diagnostic Signals for N-propargyl Isomers:

• Acetylenic Proton (≡C-H): This proton typically appears as a sharp triplet (due to coupling with the CH₂ group) in a relatively uncrowded region of the spectrum, around δ 2.2-3.0 ppm . Its presence is a clear indicator of a terminal alkyne.

• Propargylic Protons (-CH₂-C≡): These methylene protons are adjacent to both a nitrogen atom and a triple bond. This unique position places them in a characteristic window of δ 3.0-4.5 ppm . The specific chemical shift is highly sensitive to the nature of the nitrogen atom (e.g., aniline vs. aliphatic amine) and the overall molecular structure.

• Aromatic/Heterocyclic Protons: The most crucial information for distinguishing isomers often comes from the protons on the parent molecule. When the propargyl group attaches to a specific nitrogen, it induces a change in the electronic environment of the neighboring protons. This results in a predictable downfield or upfield shift of their signals compared to the starting material or the other isomer.

Data Presentation: Typical ¹H NMR Chemical Shifts

Proton Type	Typical Chemical Shift (δ, ppm)	Multiplicity (Typical)	Key Insights
Acetylenic (≡C-H )	2.2 - 3.0	Triplet (t)	Confirms terminal alkyne
Propargylic (-CH₂ -C≡)	3.0 - 4.5	Doublet (d)	Position is sensitive to N-environment
Aromatic (Ar-H )	6.5 - 8.5	Varies	Shifts are diagnostic of substitution pattern

Experimental Protocol: Acquiring a ¹H NMR Spectrum

• Sample Preparation: Dissolve ~5-10 mg of the purified isomeric sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Ensure the sample is fully dissolved.[7]

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition: Acquire the spectrum using standard parameters. A typical experiment involves a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Co-add 8 to 16 scans for a good signal-to-noise ratio.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Referencing: Calibrate the chemical shift scale to the residual solvent peak or an internal standard like tetramethylsilane (TMS) at 0 ppm.[6][7]

• Analysis: Integrate the signals to determine proton ratios and analyze the chemical shifts and coupling patterns to assign the structure.

¹³C NMR: Mapping the Carbon Skeleton

While ¹H NMR observes protons, ¹³C NMR provides direct information about the carbon framework.[8] Each non-equivalent carbon atom produces a distinct signal, making it straightforward to count the number of unique carbons and identify their nature (alkane, alkene, alkyne, carbonyl, etc.).

Key Diagnostic Signals:

• Alkynyl Carbons (-C≡C-): These carbons resonate in a characteristic downfield region, typically between δ 70-90 ppm . The terminal, proton-bearing carbon (≡C-H) often appears at a slightly lower chemical shift than the internal carbon (-C≡C-CH₂).

• Propargylic Carbon (-CH₂-): This sp³-hybridized carbon appears in the range of δ 30-50 ppm . Its precise location is a valuable clue to the electronic environment.

• Aromatic/Heterocyclic Carbons: Similar to ¹H NMR, the chemical shifts of the carbons in the parent ring system will be altered based on the point of propargylation, providing definitive evidence for one isomer over another.

Data Presentation: Typical ¹³C NMR Chemical Shifts

Carbon Type	Typical Chemical Shift (δ, ppm)	Key Insights
Propargylic (-C H₂-)	30 - 50	Sensitive to N-substituent
Alkynyl (-C ≡C-)	70 - 90	Confirms alkyne presence
Aromatic (Ar-C )	110 - 150	Shifts are diagnostic of substitution site
Carbonyl (-C =O)	160 - 180	Present in structures like aminobenzoic acid

2D NMR (HSQC & HMBC): The Unambiguous Connection

For complex molecules where ¹H and ¹³C spectra may have overlapping signals or ambiguous assignments, two-dimensional (2D) NMR techniques are indispensable. They reveal correlations between nuclei, allowing for a definitive "connect-the-dots" approach to structure elucidation.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded ¹H and ¹³C atoms.[9][10] It allows you to definitively assign which proton signal corresponds to which carbon signal. For example, it will show a cross-peak between the propargylic CH₂ protons (~δ 3.5 ppm) and the propargylic carbon (~δ 40 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the key experiment for distinguishing isomers. HMBC reveals correlations between protons and carbons over two to three bonds (²J_CH, ³J_CH).[11] The causality is that a ³J correlation can be observed from the propargylic CH₂ protons to the carbon atom of the parent molecule to which the nitrogen is attached. This provides an unambiguous link, confirming the site of N-alkylation.

Example: Differentiating Isomers of N-propargyl-4-aminobenzoic acid

Imagine a reaction that could potentially produce two isomers: the desired N-propargyl-4-aminobenzoic acid and the isomeric O-propargyl ester. An HMBC experiment would be definitive.

• N-propargyl isomer: A correlation would be seen from the propargylic CH₂ protons to the aromatic carbon bonded to the nitrogen (C4).

• O-propargyl isomer: A correlation would be seen from the propargylic CH₂ protons to the carbonyl carbon (C=O) of the ester group.

Caption: HMBC correlations for differentiating N- vs. O-propargylation.

Infrared (IR) Spectroscopy: A Rapid Functional Group Check

IR spectroscopy is a fast and non-destructive technique that identifies functional groups by their characteristic vibrational frequencies. While less powerful than NMR for detailed isomer differentiation, it serves as an excellent first-pass check to confirm the presence of the key propargyl moiety.

Key Diagnostic Absorptions:

• ≡C-H Stretch: A sharp, strong absorption band appearing around 3300-3250 cm⁻¹ is the hallmark of a terminal alkyne.[12][13] Its presence is compelling evidence for the propargyl group.

• C≡C Stretch: The carbon-carbon triple bond stretch is found in the 2150-2100 cm⁻¹ region.[12][13] This peak is often weak and can sometimes be difficult to observe, especially in symmetric internal alkynes.

While these peaks confirm the propargyl group, they are generally identical for all N-propargyl isomers. Differentiation is only possible if the isomerism significantly impacts other functional groups (e.g., shifting a C=O stretch by altering conjugation).

Data Presentation: Characteristic IR Frequencies

Functional Group	Frequency Range (cm⁻¹)	Intensity	Appearance
≡C-H (stretch)	3300 - 3250	Strong	Sharp
C≡C (stretch)	2150 - 2100	Weak to Medium	Sharp
C-H (sp³ stretch)	3000 - 2850	Medium	Sharp

Experimental Protocol: Acquiring an ATR-FTIR Spectrum

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry.

• Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal, ensuring complete coverage.

• Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal after analysis.

Mass Spectrometry (MS): Differentiating by Fragmentation

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. While isomers have the same molecular weight (and thus the same molecular ion peak, M⁺), they can often be distinguished by their unique fragmentation patterns upon ionization.[14][15] The stability of the resulting fragment ions dictates the observed pattern.[16]

Key Fragmentation Pathways:

• Alpha-Cleavage: The bond adjacent (alpha) to the nitrogen atom is a common cleavage point. The fragmentation pattern will differ depending on what is attached to the nitrogen in each isomer, leading to fragment ions of different masses.

• Loss of Propargyl Group: Cleavage of the N-CH₂ bond can lead to the loss of a propargyl radical (•CH₂C≡CH, mass 39) or the formation of a propargyl cation ([C₃H₃]⁺, m/z 39). The remaining fragment ion's mass will be indicative of the parent structure minus the propargyl group.

Caption: General workflow for isomer analysis using mass spectrometry.

Data Presentation: Hypothetical Fragmentation Comparison

Isomer	Key Fragmentation Pathway	Expected Fragment (m/z)	Rationale
Isomer A	Alpha-cleavage at ring junction	[M - R₁]⁺	Formation of a stable, resonance-delocalized cation
Isomer B	Alpha-cleavage at side chain	[M - R₂]⁺	Formation of a less stable, primary carbocation
Both	Loss of propargyl radical	[M - 39]⁺	Common pathway for N-propargyl compounds

UV-Vis Spectroscopy: A Niche but Powerful Tool for Chromophores

UV-Visible spectroscopy measures the absorption of light resulting from electronic transitions within a molecule.[17] Its utility in distinguishing N-propargyl isomers is highly specific and depends on the presence of a chromophore (a light-absorbing part of the molecule).[18]

This method becomes powerful when the position of the N-propargyl group alters a conjugated π-system.[19][20] For example, in a molecule like 4-aminobenzoic acid, the nitrogen's lone pair is in conjugation with the aromatic ring and the carbonyl group. Attaching the propargyl group to this nitrogen will alter that conjugation, leading to a shift in the maximum absorption wavelength (λ_max) compared to an isomer where the propargyl group is attached elsewhere (e.g., forming an ester).[21][22]

• Bathochromic Shift (Red Shift): An increase in λ_max, often caused by extending a conjugated system.

• Hypsochromic Shift (Blue Shift): A decrease in λ_max, often caused by disrupting a conjugated system.[23]

This technique is not universally applicable but can provide clear, differentiating data for specific isomeric systems containing suitable chromophores.

Summary and Recommendations: An Integrated Approach

No single technique is a panacea. A robust and self-validating analytical workflow leverages the strengths of multiple methods.

Spectroscopic Method	Strengths	Weaknesses	Primary Use Case
NMR (¹H, ¹³C, 2D)	Unambiguous structural detail; Definitive for all isomer types.	Slower acquisition; Requires more sample; Higher cost.	Primary tool for identification and structural proof.
IR Spectroscopy	Fast; Simple; Non-destructive.	Provides only functional group information; Poor at distinguishing isomers.	Quick confirmation of propargyl group presence.
Mass Spectrometry	High sensitivity; Requires minimal sample; Can be coupled to chromatography (LC-MS).	Isomers may have similar fragmentation; Requires careful interpretation.	Differentiating isomers with distinct fragmentation pathways.
UV-Vis Spectroscopy	Fast; Quantitative (Beer's Law).	Only applicable to molecules with chromophores; Limited structural info.	Differentiating isomers that affect a conjugated system.

Recommended Workflow:

Caption: Recommended workflow for N-propargyl isomer analysis.

For any researcher facing this challenge, the path to confident identification begins with NMR spectroscopy . A combination of ¹H, ¹³C, and, crucially, HMBC experiments will, in the vast majority of cases, provide a definitive and unimpeachable structural assignment. IR and Mass Spectrometry serve as excellent and rapid complementary techniques for confirmation and are particularly powerful when coupled with chromatographic separation. By understanding the principles and applying the protocols outlined in this guide, you can navigate the complexities of N-propargyl isomerism with scientific rigor and confidence.

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Safety & Regulatory Compliance

A-Senior-Application-Scientist's-Guide-to-Personal-Protective-Equipment-for-Handling-Ethyl(prop-2-YN-1-YL)propylamine

Executive Summary: A Proactive Stance on an Uncharacterized Compound

Hazard Analysis: Deconstructing the Risk Profile

The risk profile of Ethyl(prop-2-yn-1-yl)propylamine is derived from its two primary functional groups: a secondary aliphatic amine and a terminal alkyne (propargyl group).

• Secondary Aliphatic Amine: Lower aliphatic amines are known to be severe irritants to the skin, eyes, and mucous membranes.[4] Their caustic nature is a primary health hazard.[4] Vapors can cause irritation to the nose and throat.[4] Many are also flammable liquids.[4] Structurally similar amines like N-Ethylpropylamine are classified as toxic if swallowed, causing skin irritation and serious eye damage, and may cause respiratory irritation.[5] Exposure can lead to a range of health issues, from skin and respiratory problems to, in some cases, more severe long-term effects.[1][3]

• Propargyl Group (Terminal Alkyne): The propargyl functional group introduces distinct hazards. Propargylamines are noted inhibitors of type B monoamine oxidase.[6] More critically, terminal alkynes can form explosive acetylides with certain metals (e.g., copper, silver, mercury). Propargylamine itself is classified as fatal in contact with skin, highlighting the potential for high acute toxicity in this class of compounds.[6] It is also sensitive to air, light, and moisture, and can be hygroscopic.[7]

Based on this composite analysis, Ethyl(prop-2-yn-1-yl)propylamine should be handled as a corrosive, toxic, and potentially reactive substance.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory for all work involving Ethyl(prop-2-yn-1-yl)propylamine.[1][3] The selection of PPE must be based on a thorough risk assessment of the specific procedures to be performed.[3]

Primary Engineering Control: Chemical Fume Hood

All manipulations of Ethyl(prop-2-yn-1-yl)propylamine must be conducted in a properly functioning chemical fume hood to prevent the inhalation of potentially harmful vapors.[8][9] Adequate ventilation is a critical first line of defense.[2][10]

Mandatory PPE Ensemble

The following table outlines the minimum required PPE for handling this compound.

PPE Category	Specification	Rationale & Causality
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., thicker nitrile or neoprene over a standard nitrile base layer).	Amines can degrade standard nitrile gloves.[11][12] Double-gloving provides an additional barrier and allows for the safe removal of the outer glove if contamination occurs. Always inspect gloves for integrity before use.[5][8]
Eye & Face Protection	Chemical splash goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[2][10] A full-face shield should be worn over goggles during procedures with a high splash risk (e.g., transfers of larger volumes).[8][9]	Protects against splashes of the corrosive amine, which can cause severe eye damage.[5][13]
Skin & Body Protection	A flame-resistant laboratory coat. Additional chemical-resistant apron and sleeves for larger-scale work.	Protects skin from contact with the corrosive and toxic material.[2][8][9] Contaminated clothing must be removed immediately and washed before reuse.[2]
Respiratory Protection	A NIOSH-approved respirator with cartridges appropriate for organic vapors/amines may be necessary if there is a risk of exposure exceeding occupational limits, or if engineering controls are insufficient.[1][2][8]	Prevents inhalation of irritating and potentially toxic amine vapors.[4][14] A respiratory protection program that meets OSHA's 29 CFR 1910.134 must be followed.[2]

Glove Selection Logic

While nitrile gloves offer some protection, they are generally rated as having poor resistance to amines.[11][12] Therefore, for anything other than incidental contact, more robust gloves such as neoprene or PVC should be considered.[15] It is crucial to consult glove manufacturer compatibility charts for specific breakthrough times.[16][17][18]

Operational Plan: From Benchtop to Disposal

A systematic workflow is essential to minimize risk at every stage of handling.

Diagram: PPE & Handling Workflow

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